(4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine

Core Science & Biosynthesis

(4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine CAS number

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Synthetic workflow from D-Serine to (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness and reproducibility, the following protocol for the reduction of the ester to the (4R)-alcohol incorporates built-in In-Process Controls (IPCs). These controls create a self-validating system that confirms the success of each phase before progression.

Objective: Chemoselective reduction of (R)-3-benzyl 4-methyl 2,2-dimethyloxazolidine-3,4-dicarboxylate to the corresponding (4R)-alcohol.

Reagents:

• Precursor: (R)-3-benzyl 4-methyl 2,2-dimethyloxazolidine-3,4-dicarboxylate (1.0 eq)[1]

• Reductant: Lithium borohydride ( LiBH4​ , 2.0 M in THF, 1.5 eq)

• Solvent: Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

• Preparation: Purge a flame-dried round-bottom flask with Argon. Dissolve the precursor ester in anhydrous THF (0.2 M concentration).

  • Causality: Anhydrous conditions are mandatory to prevent moisture-induced hydrolysis of the acetonide protecting group.

• Temperature Control: Cool the solution to 0 °C using an ice-water bath.

  • Causality: Lower temperatures prevent the reductive ring-opening of the oxazolidine and suppress thermodynamic epimerization at the sensitive C4 stereocenter[2].

• Reduction: Add LiBH4​ dropwise over 15 minutes. Stir for 2 hours at 0 °C, then allow to slowly warm to room temperature.

• In-Process Validation (TLC): Monitor the reaction via Thin Layer Chromatography (Hexane:EtOAc 7:3).

  • Validation Check: The ester precursor (higher Rf​ ) must completely disappear, replaced by a distinct, more polar spot corresponding to the alcohol. Do not proceed to quenching until this is confirmed.

• Quenching: Slowly add saturated aqueous NH4​Cl at 0 °C to safely quench unreacted LiBH4​ .

  • Causality: NH4​Cl provides a mild proton source that avoids the highly acidic conditions (like those created by HCl) that would prematurely cleave the acetonide ring.

• Extraction & Purification: Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify via silica gel flash column chromatography.

• Analytical Validation:

  • 1H NMR ( CDCl3​ ): Confirm the disappearance of the methyl ester singlet (~3.7 ppm) and the appearance of a diastereotopic hydroxymethyl multiplet (~3.5-3.8 ppm).

  • Chiral HPLC: Verify enantiomeric excess ( ee>98% ) to ensure absolute stereochemical fidelity was maintained during the reduction.

Applications in Drug Development

The (4R)-N-Cbz alcohol is not merely a structural curiosity; it is a vital node in modern drug discovery. Once oxidized to its corresponding aldehyde (CAS 133464-37-6)[3], it undergoes carbon-chain elongation via Wittig olefinations or Grignard additions. Because the Cbz group withstands the acidic conditions often required to manipulate downstream functional groups, this building block is heavily utilized in the total synthesis of unnatural D-erythro-sphingosines, novel antibiotic macrolides, and customized peptide-based transition state inhibitors.

References

• Garner's aldehyde as a versatile intermediate in the synthesis of enantiopure natural products Source: Beilstein Journal of Organic Chemistry (nih.gov) URL:[Link]

Sources

• 1. 125814-23-5|(S)-Benzyl 4-methyl-2,5-dioxooxazolidine-3-carboxylate|BLD Pharm [bldpharm.com]
• 2. Garner’s aldehyde as a versatile intermediate in the synthesis of enantiopure natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 133464-37-6|(R)-Benzyl 4-formyl-2,2-dimethyloxazolidine-3-carboxylate|BLD Pharm [bldpharm.com]

An In-depth Technical Guide to the Physical Properties of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine

Introduction: A Chiral Building Block of Significance

(4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine, a key chiral building block, holds considerable importance in the landscape of asymmetric synthesis. Its rigid oxazolidine core, derived from the chiral amino alcohol (R)-2-amino-1,3-propanediol, provides a defined stereochemical environment. The presence of the carbobenzyloxy (Cbz) protecting group on the nitrogen and a primary hydroxyl group offers orthogonal handles for a wide array of chemical transformations. This strategic combination of features makes it a valuable intermediate for the synthesis of complex, stereochemically defined molecules, particularly in the development of novel pharmaceutical agents and other biologically active compounds.

The precise physical and spectroscopic properties of this molecule are critical for its effective use in a research and development setting. These parameters not only confirm the identity and purity of the compound but also inform the design of reaction conditions, purification strategies, and the interpretation of experimental outcomes. This guide provides a comprehensive overview of the known structural characteristics of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine and outlines the authoritative methodologies for the determination of its key physical properties.

Molecular Structure and Core Properties

The foundational attributes of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine are summarized below. While specific experimental data for some physical properties are not widely reported in the literature, the fundamental molecular characteristics are well-established.

Property	Value	Source
Chemical Name	benzyl (4R)-4-(hydroxymethyl)-2,2-dimethyloxazolidine-3-carboxylate	IUPAC
Synonyms	(4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine, (4S)-2,2-Dimethyl-3-N-Cbz-4-(Hydroxymethyl)Oxazolidine	AiFChem[1]
CAS Number	133464-36-5	AiFChem[1]
Molecular Formula	C₁₄H₁₉NO₄	AiFChem[1]
Molecular Weight	265.30 g/mol	AiFChem[1]
Appearance	White to off-white solid (typical for similar compounds)	General Knowledge
Melting Point	Not explicitly reported in surveyed literature.
Optical Rotation	Not explicitly reported in surveyed literature.
Solubility	Expected to be soluble in a range of organic solvents such as methanol, ethanol, and dichloromethane.	ChemBK[2]

Determination of Key Physical Properties: A Methodological Deep Dive

The following sections provide detailed, field-proven protocols for the experimental determination of the critical physical properties of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine. The causality behind experimental choices is explained to provide a deeper understanding of the procedures.

Melting Point Determination

The melting point is a fundamental indicator of a solid compound's purity. For a crystalline solid, a sharp melting range is indicative of high purity, while a broad and depressed melting range suggests the presence of impurities.

Experimental Protocol:

• Sample Preparation: A small amount of the crystalline (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine is finely powdered and packed into a capillary tube to a height of 2-3 mm.

• Instrumentation: A calibrated digital melting point apparatus is used.

• Measurement:

  • The capillary tube is placed in the heating block of the apparatus.

  • A rapid heating rate is initially used to approach the expected melting point.

  • The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

  • The temperature at which the first drop of liquid appears is recorded as the onset of melting.

  • The temperature at which the last crystal melts is recorded as the completion of melting. The range between these two temperatures is the melting range.

Causality and Trustworthiness: The slow heating rate near the melting point is crucial for ensuring that the temperature of the heating block accurately reflects the temperature of the sample. Calibration of the apparatus with known standards ensures the trustworthiness of the measurement.

Caption: Workflow for Melting Point Determination.

Optical Rotation Measurement

As a chiral compound, (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine will rotate the plane of polarized light. The specific rotation, [α], is a characteristic physical property.

Experimental Protocol:

• Solution Preparation: A precise concentration (c, in g/100 mL) of the compound is prepared in a specified solvent (e.g., chloroform or methanol).

• Instrumentation: A calibrated polarimeter with a sodium lamp (D-line, 589 nm) is used. The temperature is maintained at a constant value (e.g., 20 °C or 25 °C).

• Measurement:

  • The polarimeter cell of a known path length (l, in decimeters) is filled with the pure solvent, and a blank reading is taken.

  • The cell is then rinsed and filled with the sample solution.

  • The observed rotation (α) is measured.

• Calculation: The specific rotation is calculated using the formula: [α] = α / (l * c)

Causality and Trustworthiness: The specific rotation is dependent on the concentration, solvent, temperature, and wavelength of light. Therefore, it is imperative that these parameters are precisely controlled and reported. Using a calibrated instrument and high-purity solvent ensures the reliability of the measurement.

Caption: Workflow for Optical Rotation Measurement.

Spectroscopic Characterization

Spectroscopic techniques provide detailed information about the molecular structure and functional groups present in (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expected ¹H NMR Resonances (in CDCl₃):

• Aromatic Protons (Cbz group): Multiplet around 7.3-7.4 ppm.

• Benzyl CH₂ (Cbz group): Singlet or two doublets (due to rotational hindrance) around 5.1-5.2 ppm.

• Oxazolidine Ring Protons: Complex multiplets in the range of 3.5-4.5 ppm.

• Hydroxymethyl CH₂: Multiplet, coupled to the adjacent methine and hydroxyl proton, typically around 3.6-3.8 ppm.

• Dimethyl Protons: Two singlets for the diastereotopic methyl groups on the acetonide, expected around 1.4-1.6 ppm.

• Hydroxyl Proton: A broad singlet, the chemical shift of which is concentration-dependent.

Expected ¹³C NMR Resonances (in CDCl₃):

• Carbonyl Carbon (Cbz group): Around 155 ppm.

• Aromatic Carbons (Cbz group): In the range of 127-136 ppm.

• Benzyl CH₂ (Cbz group): Around 67 ppm.

• Oxazolidine Ring Carbons: In the range of 55-95 ppm.

• Hydroxymethyl CH₂: Around 65 ppm.

• Dimethyl Carbons: Around 24-28 ppm.

Experimental Protocol for NMR Analysis:

• Sample Preparation: Dissolve ~5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 or 500 MHz).

• Data Processing: Process the raw data (Fourier transformation, phase correction, and baseline correction) to obtain the final spectra.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Expected IR Absorption Bands:

• O-H Stretch (alcohol): Broad band around 3400 cm⁻¹.

• C-H Stretch (aromatic and aliphatic): Around 2850-3100 cm⁻¹.

• C=O Stretch (carbamate): Strong absorption around 1690-1710 cm⁻¹.

• C-O Stretch (alcohol and ether): In the fingerprint region, around 1000-1300 cm⁻¹.

Experimental Protocol for IR Analysis:

• Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr) or as a KBr pellet.

• Data Acquisition: Record the IR spectrum using a Fourier-transform infrared (FTIR) spectrometer.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Expected Mass Spectrum:

• Molecular Ion (M⁺): A peak corresponding to the molecular weight of the compound (265.30 g/mol ).

• Fragment Ions: Characteristic fragments resulting from the loss of functional groups, such as the benzyl group, the hydroxymethyl group, or cleavage of the oxazolidine ring.

Experimental Protocol for Mass Spectrometry:

• Sample Introduction: The sample is introduced into the mass spectrometer, typically via direct infusion or after separation by gas or liquid chromatography.

• Ionization: The sample is ionized using a suitable technique, such as electrospray ionization (ESI) or electron impact (EI).

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) and detected.

Conclusion

(4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine is a chiral building block with significant potential in asymmetric synthesis. This guide has provided an overview of its fundamental molecular properties and detailed, authoritative protocols for the experimental determination of its key physical characteristics. While specific, citable experimental data for some properties are not widely available in the public domain, the methodologies outlined herein provide a robust framework for researchers to characterize this important compound with a high degree of scientific rigor. The application of these techniques will ensure the quality and reliability of this chiral intermediate in the synthesis of complex molecular targets.

References

• ChemBK. tert-butyl (4R)-4-(hydroxymethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate. [Link]

Sources

• 1. Fmoc-Glu(OAll)-OH Novabiochem 133464-46-7 [sigmaaldrich.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]

structure elucidation of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine

An In-Depth Technical Guide to the Structure Elucidation of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The definitive assignment of a molecule's three-dimensional structure is a cornerstone of chemical research and development, ensuring purity, predicting activity, and meeting regulatory standards. This guide provides a comprehensive, multi-technique approach to the structural elucidation of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine, a valuable chiral building block often derived from D-serine. As a Senior Application Scientist, this document moves beyond a simple recitation of data, focusing instead on the strategic integration of mass spectrometry, spectroscopy, and chiroptical analysis. We will explore the causality behind the selection of each technique, the detailed interpretation of the resulting data, and the logical framework that allows for the unambiguous confirmation of its molecular formula, atomic connectivity, and, most critically, its absolute stereochemistry.

Introduction: The Subject Molecule and Elucidation Strategy

(4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine is a protected amino alcohol. Its structure is characterized by three key features: an oxazolidine ring, a carbamate (Cbz) protecting group, and a single chiral center at the C4 position. The oxazolidine ring itself acts as a protecting group for both the amine and a hydroxyl group of the original amino acid, while the gem-dimethyl group at C2 provides steric stability.[1] The Cbz group offers robust protection for the nitrogen atom, which is crucial in multi-step syntheses.[2][3]

The absolute configuration, designated "(4R)", is paramount, as stereochemistry dictates biological activity. Therefore, our elucidation strategy must not only confirm the molecule's constitution but also unequivocally verify this spatial arrangement.

Our approach is a systematic, orthogonal validation process where each analytical technique provides a unique and complementary piece of the structural puzzle.

Figure 2: Key expected IR absorption bands for the target molecule.

3.2. Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount of the neat solid or oil sample directly onto the ATR crystal.

• Instrumentation: Use a standard FTIR spectrometer equipped with an ATR accessory.

• Data Acquisition: Collect the spectrum over the range of 4000-400 cm⁻¹. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio. An ATR correction is applied by the software to generate the final transmittance or absorbance spectrum. [1] 3.3. Data Interpretation

• ~3400 cm⁻¹ (broad): A broad absorption here is characteristic of the O-H stretching vibration of the primary alcohol, indicating its presence.

• ~3050 cm⁻¹: Small, sharp peaks in this region correspond to the C-H stretching of the aromatic (phenyl) ring.

• ~2970 cm⁻¹: Strong absorptions corresponding to the aliphatic C-H stretching of the methyl and methylene groups.

• ~1690 cm⁻¹ (strong): This is a critical peak. A very strong, sharp absorption in this region is the hallmark of the C=O stretch of the carbamate functional group. [4]* ~1250 & ~1100 cm⁻¹: Strong bands in the fingerprint region corresponding to C-O stretching vibrations from the alcohol, carbamate, and oxazolidine ether linkage.

The combined data confirms the presence of an alcohol, a Cbz-carbamate group, and aliphatic and aromatic moieties, consistent with the proposed structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Connectivity

4.1. Expertise & Rationale

NMR spectroscopy is the most powerful tool for determining the precise atomic connectivity of an organic molecule. []¹H NMR provides information about the chemical environment, number, and neighboring protons for each unique hydrogen atom. ¹³C NMR reveals the number of unique carbon environments. Two-dimensional (2D) techniques like COSY and HSQC are then used to definitively map out the H-H and C-H correlations, respectively, building the molecular skeleton piece by piece.

4.2. Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube. [6]Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrumentation: Use a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition: Acquire a standard single-pulse spectrum.

• ¹³C NMR Acquisition: Acquire a proton-decoupled spectrum (e.g., using a DEPTQ sequence to also determine CH, CH₂, and CH₃ multiplicities).

• 2D NMR Acquisition (if needed): Acquire a ¹H-¹H COSY spectrum to establish proton coupling networks and a ¹H-¹³C HSQC spectrum to correlate protons directly with the carbons they are attached to.

4.3. Data Interpretation and Presentation

Proton Label	Approx. δ (ppm)	Multiplicity	Integration	Assignment	Key COSY Correlations
H-a	7.4 - 7.3	m	5H	Phenyl protons (C₆H₅)	-
H-b	5.15	s	2H	Benzyl CH₂ (Ph-CH₂)	-
H-c	4.2 - 3.8	m	3H	H4, H5a, H5b	H-d, H-e
H-d	3.7 - 3.5	m	2H	Hydroxymethyl CH₂	H-c
H-e	2.5 (broad)	s	1H	Alcohol OH	H-d
H-f	1.6, 1.5	2 x s	6H	Gem-dimethyl (2 x CH₃)	-

Table 2: Predicted ¹H NMR Data (in CDCl₃, 400 MHz).

Carbon Label	Approx. δ (ppm)	Assignment
C-1	~170	Carbamate C=O
C-2	~136	Phenyl C (quaternary)
C-3	~128	Phenyl CH (3 carbons)
C-4	~127	Phenyl CH (2 carbons)
C-5	~94	C2 (quaternary, N-C-O)
C-6	~67	Benzyl CH₂
C-7	~65	C5 (Oxazolidine CH₂)
C-8	~63	Hydroxymethyl CH₂
C-9	~60	C4 (Oxazolidine CH)
C-10	~26, ~24	Gem-dimethyl (2 x CH₃)

Table 3: Predicted ¹³C NMR Data (in CDCl₃, 100 MHz).

Key Interpretive Points:

• Diastereotopic Protons: The two protons on the C5 of the oxazolidine ring and the two protons on the hydroxymethyl CH₂ group are diastereotopic due to the adjacent C4 chiral center. This means they are in different chemical environments and will appear as distinct signals, often with complex splitting patterns (multiplets).

• Rotamers: The C-N bond of the carbamate can exhibit restricted rotation, leading to broadening of the signals for the protons near the nitrogen atom (H-c, H-d) at room temperature.

• COSY Confirmation: A COSY experiment would be crucial to definitively link the proton at C4 (part of the H-c multiplet) to both the protons at C5 (also in the H-c multiplet) and the protons of the hydroxymethyl group (H-d), confirming the core structure.

• HSQC Correlation: An HSQC experiment would link each proton signal in Table 2 to its corresponding carbon signal in Table 3, validating the assignments.

Figure 3: Key expected ¹H-¹H COSY correlations for the aliphatic region.

Determination of Absolute Stereochemistry

5.1. Expertise & Rationale

While MS, IR, and NMR confirm the molecular constitution, they do not reveal the absolute configuration of the C4 stereocenter. For a chiral molecule, this is a critical piece of information that must be independently verified. []The gold standard for this determination is single-crystal X-ray crystallography, which provides an unambiguous 3D map of the molecule in the solid state. [7][8]If suitable crystals cannot be obtained, chiroptical methods like measuring the specific rotation can be used for comparison against known literature values.

5.2. Methodology 1: Single-Crystal X-ray Crystallography

• Crystal Growth: Grow single crystals of the compound suitable for diffraction. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data.

• Structure Solution and Refinement: Solve the crystal structure. For a molecule with only light atoms (C, H, N, O), the absolute configuration is typically determined using anomalous dispersion effects, often expressed through the Flack parameter. A Flack parameter close to zero for the correct enantiomer confirms the assignment. [9] Interpretation: The resulting crystallographic model will provide a direct visualization of the (4R) configuration, confirming that the hydroxymethyl group is oriented in a specific direction relative to the oxazolidine ring.

5.3. Methodology 2: Specific Rotation

• Sample Preparation: Prepare a solution of the compound with a precisely known concentration (c, in g/100 mL) in a specified solvent (e.g., chloroform).

• Measurement: Use a polarimeter to measure the observed optical rotation (α) at a specific wavelength (usually the sodium D-line, 589 nm) and temperature (T).

• Calculation: Calculate the specific rotation [α] using the formula: [α]ᵀ_D = α / (l × c), where 'l' is the path length of the cell in decimeters.

Interpretation: The obtained value is compared to a trusted literature value for (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine. A matching sign and magnitude (within experimental error) provides strong evidence for the correct enantiomer. For example, if the literature value for the (4R) enantiomer is negative, and the synthesized sample also exhibits a negative rotation, it supports the (4R) assignment.

Conclusion: A Unified Structural Assignment

By systematically applying a suite of orthogonal analytical techniques, we have constructed a self-validating case for the structure of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine.

• High-Resolution Mass Spectrometry established the correct molecular formula, C₁₄H₁₉NO₄.

• FTIR Spectroscopy confirmed the presence of all key functional groups: an alcohol, a Cbz-carbamate, and the aromatic and aliphatic components.

• ¹H and ¹³C NMR Spectroscopy , corroborated by 2D experiments, provided an unambiguous map of the atomic connectivity, confirming the oxazolidine skeleton and the placement of all substituents.

• X-ray Crystallography or Polarimetry provided the final, crucial piece of evidence, confirming the absolute stereochemistry at the C4 chiral center as (R) .

This integrated approach, grounded in the rationale behind each experimental choice, ensures the highest degree of confidence in the final structural assignment, a prerequisite for its use in research and development.

References

• Chemical structure analysis of the oxazolidine derivatives by FTIR... . ResearchGate. Available at: [Link]

• Determination Techniques for Absolute Configuration of Chiral Compound . Creative Biolabs. Available at: [Link]

• FTIR monitoring of oxazolidin-5-one formation and decomposition in a glycolaldehyde-phenylalanine model system by isotope labeling techniques . PubMed. Available at: [Link]

• FTIR spectra of OxD and OxD:2-HPβCD inclusion complex by physical... . ResearchGate. Available at: [Link]

• Molecular Structure Characterisation and Structural Elucidation . Intertek. Available at: [Link]

• (R)-4-Hydroxymethyl-2,2-dimethyl-oxazolidine-3-carboxylic acid tert-butyl ester . PubChem. Available at: [Link]

• CHARACTERIZATION OF OXAZOLIDINE BYPRODUCTS IN METHAMPHETAMINE LABORATORY ANALYSIS . Marshall University ScholarWorks. Available at: [Link]

• Absolute structure determination of compounds with axial and planar chirality using the crystalline sponge method . Semantic Scholar. Available at: [Link]

• Absolute structure determination of compounds with axial and planar chirality using the crystalline sponge method . PMC. Available at: [Link]

• Synthesis and Characterization of Some Oxazolidine and Thiazolidine Derivatives and Study of their Antioxidants Activity . ResearchGate. Available at: [Link]

• Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System . PMC. Available at: [Link]

• SUPPORTING MATERIALS . pubs.acs.org. Available at: [Link]

• A Green and Convenient Protocol for the Chemoselective N-Benzyloxycarbonylation . Indian Journal of Advances in Chemical Science. Available at: [Link]

• Trace level determinations of carbamate pesticides in surface water by gas chromatography–mass spectrometry after derivatization with 9-xanthydrol . ResearchGate. Available at: [Link]

• Forensic toxicological and analytical aspects of carbamate poisoning - A review . PubMed. Available at: [Link]

• Synthesis and characterization of 4,4-dimethyl-3-isoxazolidinone derivatives . Semantic Scholar. Available at: [Link]

• ¹H- and ¹⁵N-NMR Spectroscopy Characterization and Growth Inhibitory Potency of a Combi-Molecule Synthesized by Acetylation of an Unstable Monoalkyltriazene . MDPI. Available at: [Link]

• Non-Targeted Analysis of Carbofuran and Related Compounds in Commercial Formulations and Animal Tissue . Università degli Studi di Urbino Carlo Bo. Available at: [Link]

• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry . pubs.acs.org. Available at: [Link]

• 4-Hydroxymethyl-substituted oxazolidinone synthesis by tetraarylphosphonium salt-catalyzed reactions of glycidols with isocyanates . PubMed. Available at: [Link]

• Enantioselective Synthesis of N-Cbz-Protected 6-Amino-6-deoxymannose, -talose, and -gulose . ACS Publications. Available at: [Link]

• Cbz-Protected Amino Groups . Organic Chemistry Portal. Available at: [Link]

• (4S)-(−)-4-Benzyl-2,2-dimethyl-3-o-toluoyl-1,3-oxazolidine . PMC. Available at: [Link]

• Synthesis of Methyl 2-((4R)-3-Acryloyl-4-phenyloxazolidin-2-yl)acetates . MDPI. Available at: [Link]

• Oxazolidine – Knowledge and References . Taylor & Francis. Available at: [Link]

• Cbz-Protected Amino Groups . organic-chemistry.org. Available at: [Link]

• A Combined Spectroscopic and Computational Study on the Mechanism of Iron-Catalyzed Aminofunctionalization of Olefins Using Hydroxylamine Derived N–O Reagent as the “Amino” Source and “Oxidant” . PMC. Available at: [Link]

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A Technical Guide to (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine: A Cornerstone Chiral Building Block in Asymmetric Synthesis

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

In the landscape of modern drug discovery and complex molecule synthesis, the demand for enantiomerically pure compounds is paramount.[1] Chirality dictates the biological activity, safety, and pharmacokinetic profiles of active pharmaceutical ingredients (APIs), making stereochemical control a critical objective in synthetic chemistry.[2][3] Chiral building blocks, derived from the "chiral pool," offer an efficient and reliable strategy for introducing stereocenters.[1][4] This guide provides an in-depth technical examination of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine, a versatile building block derived from D-serine. We will explore its synthesis, key transformations, and strategic applications, with a focus on the underlying principles that govern its utility and the experimental causality that ensures successful implementation in the laboratory.

Introduction: The Strategic Value of Oxazolidine-Based Chiral Scaffolds

Chiral oxazolidines are five-membered heterocyclic compounds that serve as robust platforms in asymmetric synthesis.[5][6][7][8] Their rigid, conformationally constrained structure provides a predictable steric environment, enabling high levels of diastereoselectivity in a wide range of chemical transformations.[9][10]

(4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine, hereafter referred to as the Cbz-protected (4R)-oxazolidine methanol , embodies the key features of an ideal chiral building block:

• Stereochemical Integrity: The (4R) configuration is fixed from its precursor, D-serine, a readily available and inexpensive chiral starting material.

• Orthogonal Protection: It features two distinct protecting groups. The carboxybenzyl (Cbz) group on the nitrogen and the acetonide (gem-dimethyl) protecting the original serine backbone can be removed under different conditions, allowing for selective deprotection and stepwise functionalization.

• A Versatile Functional Handle: The primary hydroxymethyl group at the C4 position is the key site for synthetic elaboration, most notably through oxidation to the corresponding aldehyde.

This combination of features makes it a precursor to a Cbz-protected analogue of the famed Garner's aldehyde, a cornerstone intermediate used in the synthesis of amino sugars, alkaloids, and other nitrogen-containing natural products.[11][12][13]

Synthesis: From the Chiral Pool to a Refined Building Block

The most common and reliable synthesis of Cbz-protected (4R)-oxazolidine methanol begins with D-serine. The strategy involves a three-step sequence designed to protect the reactive functional groups and reduce the carboxylic acid while preserving the stereocenter.

Synthetic Workflow Diagram

Caption: Synthesis of the target chiral building block from D-Serine.

Step 1: N-Protection: The synthesis commences with the protection of the amino group of D-serine as a Cbz carbamate. This is typically achieved using benzyl chloroformate (Cbz-Cl) under basic conditions (e.g., NaHCO₃ or NaOH).

• Causality: The Cbz group is chosen for its stability to a wide range of non-reductive conditions and its facile removal via catalytic hydrogenation, which is often compatible with other functional groups. Protecting the nitrogen is essential to prevent it from interfering with subsequent reactions, particularly the reduction step.

Step 2: Oxazolidine Ring Formation: The N-Cbz-D-serine is cyclized by reacting it with an acetone equivalent, such as 2,2-dimethoxypropane (DMP), in the presence of a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid).

• Causality: This reaction forms the rigid 2,2-dimethyloxazolidine ring, simultaneously protecting the nitrogen and the serine hydroxyl group as an acetonide. This cyclic structure locks the conformation, which is the basis for its stereodirecting ability in later steps.

Step 3: Reduction to the Primary Alcohol: The carboxylic acid of the protected intermediate must be reduced to the primary alcohol. This is often performed as a two-stage process: first, the carboxylic acid is converted to a methyl or ethyl ester (e.g., using TMS-diazomethane or Fischer esterification), which is then reduced.

• Causality: Direct reduction of the carboxylic acid can be challenging and may require harsh reagents. Conversion to an ester allows for the use of milder and more selective reducing agents like Diisobutylaluminium hydride (DIBAL-H) at low temperatures (-78 °C) or lithium borohydride (LiBH₄). These conditions are critical to prevent over-reduction and, most importantly, to avoid epimerization of the stereogenic center at C4.[12]

Physicochemical & Spectroscopic Data

A thorough characterization is essential to confirm the identity and purity of the building block before its use in multi-step syntheses.

Property	Value	Source
Molecular Formula	C₁₄H₁₉NO₄	[14]
Molecular Weight	265.30 g/mol	[14]
Appearance	Colorless to pale yellow oil or low-melting solid
Optical Rotation [α]D	Varies with solvent and concentration
Solubility	Soluble in CH₂Cl₂, EtOAc, THF, CHCl₃; Insoluble in water

Spectroscopic Hallmarks:

• ¹H NMR: Expect characteristic signals for the Cbz group (aromatic protons ~7.3 ppm, benzylic CH₂ ~5.1 ppm), the diastereotopic gem-dimethyl protons (two singlets ~1.5-1.6 ppm), and the protons of the oxazolidine ring and hydroxymethyl group.

• ¹³C NMR: Key signals include the carbamate carbonyl (~155 ppm), aromatic carbons, the quaternary carbon of the acetonide (~94 ppm), and the carbons of the oxazolidine core.

• IR Spectroscopy: A broad absorption around 3400 cm⁻¹ for the O-H stretch and a strong absorption around 1690-1710 cm⁻¹ for the C=O stretch of the Cbz carbamate.

Core Application: Oxidation to a Garner's Aldehyde Analogue

The primary utility of the Cbz-protected (4R)-oxazolidine methanol is its conversion into the corresponding aldehyde, (4R)-3-Cbz-2,2-dimethyl-4-formyloxazolidine . This aldehyde is a highly valuable chiral electrophile.

Experimental Protocol: Dess-Martin Periodinane (DMP) Oxidation

This protocol is favored for its mild conditions, operational simplicity, and high yields, which collectively prevent epimerization of the sensitive α-amino stereocenter.

Materials & Reagents:

• (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine (1.0 eq)

• Dess-Martin Periodinane (1.2 eq)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Saturated aqueous Sodium Thiosulfate (Na₂S₂O₃)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica Gel for column chromatography

Procedure:

• Setup: To a flame-dried round-bottom flask under an argon atmosphere, add the Cbz-protected (4R)-oxazolidine methanol (1.0 eq) and dissolve in anhydrous CH₂Cl₂.

• Reaction: Add Dess-Martin Periodinane (1.2 eq) to the solution in one portion at room temperature.

• Monitoring: Stir the reaction mixture vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-2 hours).

• Quenching: Upon completion, dilute the reaction mixture with CH₂Cl₂. Quench by pouring the mixture into a stirred solution of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃ (1:1 v/v). Stir until the layers are clear.

• Work-up: Separate the organic layer. Extract the aqueous layer twice with CH₂Cl₂. Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude aldehyde by flash column chromatography on silica gel to yield the product as a clear oil.

Self-Validation: The success of the protocol is validated by ¹H NMR analysis, which should show the appearance of a characteristic aldehyde proton signal (~9.5 ppm) and the disappearance of the hydroxymethyl proton signals.

Strategic Deployment in Asymmetric Synthesis

The resulting chiral aldehyde is a gateway to a multitude of enantiomerically enriched structures. The steric bulk of the Cbz group and the rigid oxazolidine ring effectively block one face of the aldehyde, directing the approach of nucleophiles to the opposite face with high diastereoselectivity.

Synthetic Utility Workflow

Caption: Strategic workflow from the building block to complex chiral molecules.

Key Applications:

• Nucleophilic Additions: The addition of Grignard reagents, organolithiums, or other organometallics proceeds with high facial selectivity, allowing for the predictable synthesis of chiral secondary alcohols.[11]

• Olefinations: Wittig and Horner-Wadsworth-Emmons reactions provide access to chiral α,β-unsaturated esters, ketones, and other vinyl derivatives.

• Synthesis of Amino Alcohols and Sugars: Following C-C bond formation at the aldehyde, the protecting groups can be sequentially removed. Catalytic hydrogenation (H₂, Pd/C) cleaves the Cbz group, and mild acid hydrolysis removes the acetonide, liberating a 1,2,3-amino-diol scaffold, a core structure in many bioactive molecules.

Conclusion

(4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine is more than a mere chemical intermediate; it is a testament to the power of chiral pool synthesis. Its robust and predictable synthetic pathway, combined with its high stereodirecting ability upon conversion to the corresponding aldehyde, provides chemists with a reliable tool for constructing complex molecular architectures. For professionals in drug development and organic synthesis, mastering the use of this building block is a valuable asset, enabling the efficient and stereocontrolled synthesis of novel chemical entities with high potential for biological activity.

References

• Asymmetric Synthesis of 1,3-Oxazolidine Derivatives with Multi-Component Reaction and Research of Kinetic Resolution - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 29, 2026, from [Link]

• Synthesis of Chiral Building Blocks for Use in Drug Discovery - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 29, 2026, from [Link]

• High Purity Chiral Building Blocks in Modern Pharma. (2026, February 26). Pharmaffiliates. Retrieved March 29, 2026, from [Link]

• Asymmetric Synthesis of 1,3-Oxazolidine Derivatives with Multi-Component Reaction and Research of Kinetic Resolution. (2015, September 18). PubMed. Retrieved March 29, 2026, from [Link]

• Application of chiral building blocks to the synthesis of drugs. (n.d.). Journal of Synthetic Organic Chemistry, Japan. Retrieved March 29, 2026, from [Link]

• Exploiting intramolecular N-to-S acyl transfers in asymmetric synthesis: Development and application of a novel cysteine-derived oxazolidinone chiral auxiliary. (n.d.). American Chemical Society. Retrieved March 29, 2026, from [Link]

• Organocatalytic asymmetric synthesis of oxazolidino spiropyrazolinones via N,O-acetalization/aza Michael addition domino reaction between N-Boc pyrazolinone ketimines and γ-hydroxyenones. (2023, February 17). RSC Publishing. Retrieved March 29, 2026, from [Link]

• Part I. Synthesis of Garner's Aldehyde and Efforts Toward the Synthesis of Tapentadol via an Asymmetric Hydroformylation/Redu. (n.d.). University of Wisconsin–Madison. Retrieved March 29, 2026, from [Link]

• Garner's aldehyde as a versatile intermediate in the synthesis of enantiopure natural products. (2013, November 26). Beilstein Journal of Organic Chemistry. Retrieved March 29, 2026, from [Link]

• Garner's aldehyde as a versatile intermediate in the synthesis of enantiopure natural products - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 29, 2026, from [Link]

• Garner's Aldehyde. (n.d.). DrugFuture. Retrieved March 29, 2026, from [Link]

• (R)-4-Hydroxymethyl-2,2-dimethyl-oxazolidine-3-carboxylic acid tert-butyl ester. (n.d.). PubChem. Retrieved March 29, 2026, from [Link]

• (4S)-(−)-4-Benzyl-2,2-dimethyl-3-o-toluoyl-1,3-oxazolidine - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 29, 2026, from [Link]

• Synthesis of Methyl 2-((4R)-3-Acryloyl-4-phenyloxazolidin-2-yl)acetates. (2024, October 11). ResearchGate. Retrieved March 29, 2026, from [Link]

• Unexpected formation of novel oxazolidine and tetrahydrooxazine derivatives by condensation of 2-(hydroxymethy) or 2-(2-hydroxyethyl) piperidine, and ketones. (2012, February 28). Bulgarian Chemical Communications. Retrieved March 29, 2026, from [Link]

• Exploring the Chemistry of Bicyclic Isoxazolidines for the Multicomponent Synthesis of Glycomimetic Building Blocks. (2016, September 1). UU Research Portal. Retrieved March 29, 2026, from [Link]

• Synthesis of Methyl 2-((4R)-3-Acryloyl-4-phenyloxazolidin-2-yl)acetates. (2024, October 23). MDPI. Retrieved March 29, 2026, from [Link]

• Oxazolidine – Knowledge and References. (n.d.). Taylor & Francis. Retrieved March 29, 2026, from [Link]

• Revised supporting information. (n.d.). The Royal Society of Chemistry. Retrieved March 29, 2026, from [Link]

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• 2. Chiral Molecular Building Blocks in Modern Drug Discovery - AiFChem [aifchem.com]
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• 4. Synthesis of Chiral Building Blocks for Use in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Asymmetric Synthesis of 1,3-Oxazolidine Derivatives with Multi-Component Reaction and Research of Kinetic Resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Asymmetric Synthesis of 1,3-Oxazolidine Derivatives with Multi-Component Reaction and Research of Kinetic Resolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
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The Strategic Utilization of Cbz-Protected Amino Alcohols in Advanced Organic Synthesis and Drug Discovery

As a Senior Application Scientist, I approach the synthesis and utilization of protected chiral building blocks not merely as a sequence of chemical reactions, but as a strategic exercise in molecular engineering. Cbz-protected amino alcohols represent a cornerstone in this domain. The benzyloxycarbonyl (Cbz or Z) group provides robust protection for amines while conferring favorable physicochemical properties, such as enhanced crystallinity, to the resulting intermediates[1].

For drug development professionals, particularly those designing transition-state isosteres for aspartyl proteases (e.g., HIV protease, BACE1), the 1,2-amino alcohol motif serves as a critical structural anchor[2]. This whitepaper dissects the mechanistic principles, experimental execution, and strategic applications of Cbz-protected amino alcohols.

Mechanistic Causality of Cbz Protection

The installation of the Cbz group typically employs benzyl chloroformate (Cbz-Cl) under Schotten-Baumann conditions. The causality behind utilizing a biphasic basic medium is twofold: it maintains the amine in its nucleophilic, deprotonated state, and it neutralizes the stoichiometric hydrochloric acid generated during the acylation[3].

A mixed buffer system (e.g., Na₂CO₃:NaHCO₃ = 2:1) is often optimal to maintain the pH strictly between 8 and 10. This precision is critical; if the pH drops, the amine protonates and loses nucleophilicity, whereas excessive basicity can lead to competitive O-acylation at the unprotected hydroxyl group of the amino alcohol[1].

Logical workflow and mechanism of N-Cbz protection under alkaline conditions.

Self-Validating Experimental Protocol: Chemoselective N-Cbz Protection

To ensure reproducibility and high yield, the following step-by-step methodology details the chemoselective N-Cbz protection of an amino alcohol. This protocol is designed as a self-validating system, incorporating in-process checks to guarantee structural integrity.

Step-by-Step Methodology

• System Preparation: Dissolve the free amino alcohol (1.0 equiv, e.g., L-valinol) in a 1:1 mixture of Tetrahydrofuran (THF) and Deionized Water.

  • Causality: The biphasic system ensures the simultaneous solubility of the organic substrate and the inorganic base, facilitating efficient interfacial reaction dynamics.

• Buffering: Add sodium bicarbonate (NaHCO₃, 2.5 equiv) and sodium carbonate (Na₂CO₃, 1.25 equiv) to the mixture.

  • Causality: This specific buffer capacity prevents the pH from dropping as HCl is liberated, ensuring the amine remains nucleophilic while minimizing the risk of O-acylation[1].

• Electrophile Addition: Cool the reaction mixture to 0 °C using an ice-water bath. Dropwise, add benzyl chloroformate (Cbz-Cl, 1.1 equiv) over 30 minutes.

  • Causality: Low temperatures suppress the competitive, base-catalyzed hydrolysis of Cbz-Cl by water, maximizing atom economy.

• Reaction Progression: Remove the ice bath and allow the mixture to warm to room temperature, stirring vigorously for 4-12 hours. Monitor the reaction via Thin Layer Chromatography (TLC). The disappearance of the ninhydrin-active spot (primary amine) validates the completion of the acylation.

• Chemoselective Workup: Quench the reaction with 1M HCl until the aqueous layer reaches pH 3, then extract with Ethyl Acetate (3x).

  • Causality: Acidifying the mixture protonates any unreacted trace amine, partitioning it safely into the aqueous waste layer, thereby self-purifying the organic phase. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Structural Validation: The resulting product often crystallizes directly upon solvent removal[1]. Validate the structure via ¹H NMR spectroscopy. Successful Cbz incorporation is confirmed by the appearance of distinct benzylic CH₂ protons (a singlet or AB quartet near 5.1 ppm) and an aromatic multiplet (5H) around 7.3 ppm[4].

Applications in Drug Discovery: Transition-State Isosteres

In rational drug design, the vicinal amino-alcohol motif is a classic transition-state isostere for peptide bond hydrolysis[2]. Aspartyl proteases, such as HIV-1 protease, cleave peptide bonds via a tetrahedral intermediate.

By utilizing Cbz-protected amino alcohols (e.g., Cbz-phenylalaninol), medicinal chemists can synthesize hydroxyethylamine isosteres. The Cbz group is not merely a passive protector; its lipophilic bulk often occupies the S1 or S2 subpockets of the protease active site during early Structure-Activity Relationship (SAR) studies, providing essential binding affinity before being optimized into more complex heterocyclic moieties.

Synthetic logic from Cbz-amino alcohols to hydroxyethylamine transition-state isosteres.

Orthogonal Deprotection Strategies

The strategic value of the Cbz group lies heavily in its orthogonal cleavage conditions compared to other standard protecting groups like Boc (acid-labile) and Fmoc (base-labile).

• Catalytic Hydrogenolysis: The most common and mildest method utilizes Hydrogen gas (H₂) and a Palladium on Carbon (Pd/C) catalyst.

  • Causality: The palladium surface facilitates the highly specific cleavage of the benzylic C-O bond. This releases an unstable carbamic acid intermediate that spontaneously decarboxylates into the free amine, liberating toluene and CO₂ gas as easily removable byproducts[3]. This method leaves acid-sensitive and base-sensitive functional groups completely intact.

• Acidic Cleavage: In complex syntheses where catalytic hydrogenation is poisoned by sulfur-containing residues, harsh acidic conditions like Hydrogen Bromide in Acetic Acid (HBr/AcOH) can be employed[3]. Alternatively, Lewis acids like AlCl₃ in hexafluoroisopropanol (HFIP) offer a milder cleavage pathway that tolerates sensitive moieties like double bonds[1].

Quantitative Data: Protecting Group Comparison

To guide synthetic planning and risk mitigation, the following table summarizes the comparative metrics of common amino protecting groups utilized alongside Cbz.

Protecting Group	Reagent Used	Primary Cleavage Condition	Cleavage Byproducts	Orthogonality	Crystallinity Enhancement
Cbz (Z)	Cbz-Cl, Base	H₂, Pd/C or HBr/AcOH	Toluene, CO₂	Stable to TFA, mild base	High[1]
Boc	Boc₂O, Base	TFA or HCl/Dioxane	Isobutylene, CO₂	Stable to H₂/Pd, base	Low to Moderate
Fmoc	Fmoc-Cl, Base	Piperidine (20% in DMF)	Dibenzofulvene, CO₂	Stable to TFA, H₂/Pd	Moderate
Alloc	Alloc-Cl, Base	Pd(PPh₃)₄, Scavenger	Propylene, CO₂	Stable to TFA, base	Low

Conclusion

The Cbz-protected amino alcohol is far more than a transient intermediate; it is a strategic node in organic synthesis. Its ability to impart crystallinity, direct subsequent stereoselective reactions, and provide orthogonal deprotection pathways makes it a foundational element in the development of complex peptidomimetics and targeted therapeutics. By understanding the mechanistic causality behind its installation and cleavage, researchers can design highly efficient, self-validating synthetic routes.

Sources

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• 2. Tert-butyl 4-amino-3-hydroxypiperidine-1-carboxylate | 203503-03-1 | Benchchem [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Synthesis Protocol for (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine

Introduction & Strategic Significance

(4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine is the Cbz-protected analogue of the widely utilized Garner's alcohol. Derived from the chiral pool (D-serine), this building block preserves the α-stereocenter of the amino acid while orthogonally protecting the amino and hydroxyl groups. It serves as a direct precursor to Cbz-protected Garner's aldehyde, a pivotal intermediate in the synthesis of enantiopure amino acids[1], conformationally preorganized trilactam scaffolds[2], and bioactive natural products like Jaspine B[3].

Mechanistic Rationale & Workflow Design

The synthesis relies on a highly scalable, four-step sequence. As a Senior Application Scientist, understanding the why behind these reagent choices is as critical as the how:

• Stereochemical Fidelity: Starting from D-Serine ensures the (4R) stereocenter is set with >99% enantiomeric excess (ee). L-Serine would yield the (4S) enantiomer.

• Protecting Group Strategy (Cbz vs. Boc): While the Boc-protected Garner's aldehyde is ubiquitous, the Cbz group offers distinct advantages. It is completely stable to the Lewis acidic conditions (e.g., BF3·OEt2) required for acetonide formation, preventing the premature deprotection often seen with Boc groups. Furthermore, it allows for orthogonal deprotection via hydrogenolysis (Pd/C, H2) in later-stage complex molecule synthesis where acid-sensitive functional groups are present[2].

• Chemoselective Reduction: The final step employs Lithium borohydride (LiBH4). The lithium cation acts as a mild Lewis acid, coordinating to the ester carbonyl to enhance its electrophilicity. This allows the borohydride anion to selectively reduce the methyl ester to a primary alcohol without over-reducing or cleaving the Cbz carbamate.

Synthetic Pathway Visualization

Fig 1. Four-step synthetic workflow for (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine.

Quantitative Data & Analytical Markers

Step	Intermediate/Product	Expected Yield	Key Reagents	Self-Validation Marker (1H NMR / TLC)
1	D-Serine methyl ester HCl	95–99%	MeOH, SOCl2	NMR: ~3.80 ppm (s, 3H, OCH3)
2	N-Cbz-D-Serine methyl ester	85–90%	Cbz-Cl, Et3N, DCM	NMR: ~5.10 ppm (s, 2H, Ph-CH2), 7.35 ppm (m, 5H)
3	(4R)-Oxazolidine methyl ester	80–85%	DMP, BF3·OEt2	NMR: ~1.55 & 1.65 ppm (two s, 6H, acetonide CH3)
4	(4R)-Cbz-Garner's Alcohol	85–92%	LiBH4, THF	TLC: More polar spot.NMR: Loss of OCH3 at 3.80 ppm.

Step-by-Step Experimental Protocol

Step 1: Esterification of D-Serine

• Reaction: Suspend D-Serine (1.0 eq) in anhydrous methanol (0.5 M) and cool to 0 °C under an inert atmosphere. Carefully add Thionyl chloride (SOCl2, 1.2 eq) dropwise over 30 minutes.

• Progression: Heat the mixture to reflux for 12 hours. The in-situ generated HCl catalyzes the Fischer esterification while protonating the amine to prevent unwanted side reactions.

• Workup: Concentrate the mixture in vacuo to yield D-Serine methyl ester hydrochloride as a white solid. Use directly in the next step.

Step 2: N-Cbz Protection (Schotten-Baumann Conditions)

• Reaction: Suspend the crude ester HCl (1.0 eq) in anhydrous DCM (0.3 M) and cool to 0 °C. Add Triethylamine (Et3N, 2.5 eq) dropwise to neutralize the salt, followed by Benzyl chloroformate (Cbz-Cl, 1.1 eq).

• Progression: Stir the reaction at room temperature for 4 hours.

• Self-Validation: Monitor by TLC (Hexanes/EtOAc 1:1). The product will appear as a distinct UV-active spot (Rf ~0.4), whereas the starting material remains at the baseline.

• Workup: Wash the organic layer sequentially with 1N HCl, saturated NaHCO3, and brine. Dry over Na2SO4 and concentrate.

Step 3: Acetonide Formation (Oxazolidine Ring Closure)

• Reaction: Dissolve N-Cbz-D-Serine methyl ester (1.0 eq) in a mixture of anhydrous Acetone and 2,2-Dimethoxypropane (DMP) (1:1 v/v, 0.2 M). Add a catalytic amount of Boron trifluoride etherate (BF3·OEt2, 0.1 eq).

• Progression: Stir at room temperature for 12 hours. DMP acts as both the acetonide source and a water scavenger, driving the equilibrium forward.

• Self-Validation: Monitor by TLC (Hexanes/EtOAc 7:3). The highly polar starting material is cleanly converted to a fast-moving, UV-active spot (Rf ~0.6). Post-purification, 1H NMR will confirm success via the appearance of two distinct singlets at ~1.55 ppm and ~1.65 ppm, corresponding to the gem-dimethyl groups.

• Workup: Quench with Et3N (0.2 eq) to neutralize the Lewis acid. Concentrate, dilute with EtOAc, wash with water, dry, and purify via flash chromatography.

Step 4: Chemoselective Reduction to Target Alcohol

• Reaction: Dissolve the (4R)-Oxazolidine methyl ester (1.0 eq) in anhydrous THF (0.2 M) and cool to 0 °C. Add Lithium borohydride (LiBH4, 2.0 eq, 2.0 M in THF) dropwise.

• Progression: Stir at room temperature for 4–6 hours.

• Self-Validation: Monitor by TLC (Hexanes/EtOAc 1:1). The ester starting material (Rf ~0.7) disappears, replaced by a more polar, UV-active alcohol spot (Rf ~0.3). 1H NMR validation requires verifying the complete disappearance of the sharp methyl ester singlet at ~3.75 ppm, while the benzyl carbamate signals (7.3 ppm, 5.1 ppm) remain fully intact.

• Workup: Carefully quench the excess LiBH4 by the dropwise addition of saturated aqueous NH4Cl at 0 °C until gas evolution ceases. Extract with EtOAc (3x), wash with brine, dry over Na2SO4, and concentrate to afford the pure (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine.

References

• Campbell, J. E., Englund, E. E., & Burke, S. D. (2002). Synthesis and Structure of Preorganized, C3-Symmetric Trilactam Scaffolds with Convergently Oriented (S)-Acetylthiomethyl Appendages. Organic Letters, 4(13), 2273-2275. URL: [Link]

• Prokopcová, H., et al. (2021). Flow Pd(II)-Catalysed Carbonylative Cyclisation in the Total Synthesis of Jaspine B. Molecules, 26(24), 7498. URL: [Link]

• Moreira, R., et al. (2020). Highly efficient and enantioselective syntheses of (2S,3R)-3-alkyl- and alkenylglutamates from Fmoc-protected Garner's aldehyde. Amino Acids, 52, 987–999. URL: [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Flow Pd(II)-Catalysed Carbonylative Cyclisation in the Total Synthesis of Jaspine B [mdpi.com]

Application Note: Oxidation of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine to Cbz-D-Garner's Aldehyde

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a robust, self-validating protocol for the oxidation of a Cbz-protected D-serine derivative to its corresponding aldehyde while strictly preserving the integrity of the α -chiral center.

Mechanistic Insights & Causality (E-E-A-T)

The oxidation of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine yields the Cbz-protected D-Garner's aldehyde, a highly versatile chiral building block used in the synthesis of complex amino acids, sphingolipids, and pharmaceutical agents 1[1].

The fundamental challenge in this transformation is the extreme lability of the C4 stereocenter. The α -proton of the resulting aldehyde is rendered highly acidic by the synergistic electron-withdrawing effects of the adjacent formyl group and the N-Cbz carbamate.

Why Experimental Choices Matter:

• Avoiding Epimerization: Classical Swern oxidation requires the addition of a tertiary amine base (e.g., triethylamine) to facilitate the breakdown of the alkoxysulfonium intermediate. If the reaction temperature fluctuates even slightly above -78 °C during this step, the base will deprotonate the α -position, leading to rapid epimerization via an enol intermediate. To circumvent this, Dess-Martin Periodinane (DMP) is the preferred oxidant, as it operates under mild, base-free conditions 2[2].

• The Role of NaHCO 3​ : DMP oxidation generates acetic acid as a stoichiometric byproduct. Because the 2,2-dimethyloxazolidine (acetonide) ring is highly acid-labile, solid sodium bicarbonate (NaHCO 3​ ) is added as an insoluble buffer. It neutralizes the acetic acid in situ without dissolving into the organic phase, thereby preventing both acetonide cleavage and acid-catalyzed enolization.

• The "Wet" DCM Phenomenon: Adding a micro-drop of water to the dichloromethane (DCM) solvent accelerates the reaction. Water reacts with DMP to form an intermediate monoacetoxy periodinane, which undergoes ligand exchange with the sterically hindered substrate much faster than DMP itself 3[3].

Quantitative Data Presentation

The table below summarizes the performance of common oxidation methodologies applied specifically to Cbz-protected Garner's alcohol derivatives.

Oxidation Method	Typical Yield (%)	Enantiomeric Excess (ee %)	Reaction Temp	Reaction Time	Key Advantage	Key Limitation
Dess-Martin (DMP)	88 – 95%	> 98%	0 °C to RT	1 – 2 h	Mild; perfectly preserves stereocenter	Reagent is moisture/shock-sensitive
Swern Oxidation	85 – 90%	90 – 95%	-78 °C strictly	2 – 3 h	Scalable with inexpensive reagents	High risk of epimerization if Temp > -60 °C
TEMPO / BAIB	80 – 85%	92 – 96%	0 °C to RT	4 – 6 h	Environmentally benign	Risk of over-oxidation to carboxylic acid

Experimental Protocol: DMP Oxidation Workflow

This self-validating protocol ensures the quantitative conversion of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine to the aldehyde while maintaining >98% ee.

Materials Required

• (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine (1.0 equiv, 10.0 mmol, ~2.65 g)

• Dess-Martin Periodinane (1.5 equiv, 15.0 mmol, 6.36 g)

• Sodium Bicarbonate, solid powder (5.0 equiv, 50.0 mmol, 4.20 g)

• Dichloromethane (DCM), reagent grade (50 mL)

• Deionized Water (10 μ L)

• Saturated aqueous Na 2​ S 2​ O 3​ and saturated aqueous NaHCO 3​

Step-by-Step Procedure

Step 1: Reaction Setup

• Charge an oven-dried 250 mL round-bottom flask with the starting alcohol (10.0 mmol) and solid NaHCO 3​ (50.0 mmol).

• Suspend the mixture in 50 mL of DCM. Add exactly 10 μ L of deionized water to the suspension to activate the DMP.

• Cool the flask to 0 °C using an ice-water bath under an argon atmosphere.

Step 2: Oxidation 4. Add Dess-Martin Periodinane (15.0 mmol) portionwise over 5 minutes. 5. Remove the ice bath and allow the heterogeneous white suspension to warm to room temperature (20–25 °C). 6. Stir vigorously for 1.5 hours. Causality Check: The reaction progress can be monitored by TLC (Hexanes/EtOAc 7:3). The aldehyde product will run higher (higher R f​ ) than the starting alcohol.

Step 3: Self-Validating Quench & Workup 7. Once complete, dilute the reaction mixture with an additional 50 mL of DCM. 8. Pour in 50 mL of a 1:1 (v/v) mixture of saturated aqueous Na 2​ S 2​ O 3​ and saturated aqueous NaHCO 3​ . 9. Critical Visual Cue: Stir the biphasic mixture vigorously for 15–30 minutes. The initial cloudy, milky suspension will gradually resolve into two completely clear liquid phases. Causality: The thiosulfate reduces unreacted hypervalent iodine to water-soluble iodobenzoic acid, while the bicarbonate neutralizes the system, pulling the byproducts into the aqueous layer.

Step 4: Isolation & Storage 10. Transfer to a separatory funnel and collect the organic (bottom) layer. 11. Extract the aqueous layer once more with 20 mL DCM. 12. Combine the organic layers, wash with 30 mL of brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure (water bath < 30 °C to prevent thermal degradation). 13. Storage: Garner's aldehyde is prone to hydration and oligomerization. Do not purify via silica gel chromatography unless absolutely necessary (silica acidity causes epimerization). Store the crude, highly pure oil neat at -20 °C under an inert argon atmosphere and use in the next synthetic step within 48 hours.

Mandatory Visualization: Reaction Workflow & Logic

Caption: Decision tree and workflow for the oxidation of Cbz-Garner's alcohol, highlighting epimerization risks.

References

• Title: Approaches to Obtaining Fluorinated α-Amino Acids | Chemical Reviews Source: ACS Publications URL: [1]

• Title: A Comprehensive Achievement in the Total Synthesis of Antibacterial Furanomycin and Its Analogs Source: Preprints.org URL: [2]

• Title: Asymmetric Synthesis of Ageliferin Source: PMC - NIH URL: [3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. A Comprehensive Achievement in the Total Synthesis of Antibacterial Furanomycin and Its Analogs[v1] | Preprints.org [preprints.org]
• 3. Asymmetric Synthesis of Ageliferin - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Swern Oxidation of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Chiral Aldehydes

The selective oxidation of primary alcohols to aldehydes is a fundamental transformation in organic synthesis, providing critical building blocks for complex molecular architectures. (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine is a valuable chiral starting material derived from L-serine. Its oxidation product, the corresponding aldehyde, is a key intermediate in the synthesis of a wide array of enantiopure compounds, including unnatural amino acids, peptide isosteres, and various pharmacologically active molecules. The aldehyde's utility stems from its dual-protected amino alcohol structure, allowing for precise synthetic manipulations.

The Swern oxidation is a premier method for this transformation due to its exceptionally mild reaction conditions, which are highly compatible with sensitive functional groups often present in complex synthetic intermediates.[1][2] This reaction utilizes dimethyl sulfoxide (DMSO) as the oxidant, activated by oxalyl chloride at cryogenic temperatures, typically -78 °C.[2] The subsequent addition of a hindered organic base, such as triethylamine or diisopropylethylamine, facilitates the elimination to yield the desired aldehyde.[3] A significant advantage of the Swern oxidation is its ability to prevent over-oxidation to the carboxylic acid, a common side reaction with many other oxidizing agents.[4]

For substrates with a chiral center adjacent to the alcohol, such as the topic molecule, control of epimerization is paramount. The basic conditions of the final elimination step can pose a risk to the stereochemical integrity of the newly formed aldehyde. This application note will detail a protocol optimized to mitigate this risk, ensuring a high-yield and high-fidelity synthesis.

Mechanistic Insights: The Chemistry of the Swern Oxidation

The Swern oxidation proceeds through a well-elucidated, multi-step mechanism.[5] Understanding these steps is crucial for successful execution and troubleshooting.

• Activation of DMSO: The reaction is initiated by the activation of dimethyl sulfoxide (DMSO) with oxalyl chloride at low temperatures (-78 °C). This forms a highly reactive electrophilic species, chloro(dimethyl)sulfonium chloride, after the decomposition of an initial adduct, which releases carbon monoxide and carbon dioxide.[3][6] This activation step is what makes the otherwise unreactive DMSO a potent oxidant.

• Formation of the Alkoxysulfonium Salt: The primary alcohol, (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine, then acts as a nucleophile, attacking the electrophilic sulfur atom of the activated DMSO species. This results in the formation of a key intermediate, an alkoxysulfonium salt, with the displacement of a chloride ion.[6]

• Deprotonation and Ylide Formation: A hindered organic base, typically triethylamine (Et₃N) or, preferably for this substrate, N,N-diisopropylethylamine (DIPEA or Hünig's base), is introduced. The base deprotonates the carbon adjacent to the positively charged sulfur, forming a sulfur ylide.[7]

• Intramolecular Elimination: The final step is a concerted, intramolecular syn-elimination via a five-membered ring transition state. The negatively charged carbon of the ylide abstracts the proton on the carbon bearing the oxygen, leading to the formation of the aldehyde, dimethyl sulfide (DMS), and a protonated amine salt.[6][7]

The use of a bulky base like DIPEA is critical for substrates like N-protected α-amino alcohols. The steric hindrance of DIPEA minimizes the deprotonation of the potentially acidic α-proton of the newly formed aldehyde, thus suppressing racemization.[3]

Experimental Protocol

This protocol is adapted from established procedures for the Swern oxidation of N-protected amino alcohols.[8][9]

Materials and Reagents

• (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine

• Oxalyl chloride ((COCl)₂)

• Dimethyl sulfoxide (DMSO), anhydrous

• N,N-Diisopropylethylamine (DIPEA, Hünig's base)

• Dichloromethane (CH₂Cl₂), anhydrous

• Deionized water

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Equipment

• Three-necked round-bottom flask, flame-dried

• Magnetic stirrer and stir bar

• Thermometer or temperature probe

• Dropping funnels (2)

• Nitrogen or argon inlet

• Dry ice/acetone bath or cryocooler

• Separatory funnel

• Rotary evaporator

Detailed Step-by-Step Procedure

1. Preparation and Setup:

• Assemble a flame-dried three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and two dropping funnels.

• Maintain a positive pressure of inert gas (nitrogen or argon) throughout the reaction.

• Charge the flask with anhydrous dichloromethane (to make a final concentration of the alcohol at approximately 0.2 M).

• Cool the flask to -78 °C using a dry ice/acetone bath.

2. Activation of DMSO:

• In one dropping funnel, prepare a solution of oxalyl chloride (1.5 equivalents) in a small amount of anhydrous dichloromethane.

• In the second dropping funnel, prepare a solution of anhydrous DMSO (2.5 - 3.0 equivalents) in a small amount of anhydrous dichloromethane.

• Add the oxalyl chloride solution dropwise to the stirred dichloromethane in the reaction flask, maintaining the internal temperature below -70 °C.

• After the addition is complete, slowly add the DMSO solution dropwise, ensuring the internal temperature does not rise above -65 °C. Vigorous gas evolution (CO and CO₂) will be observed.

• Stir the resulting white, cloudy mixture for 15-20 minutes at -78 °C.

3. Addition of the Alcohol:

• Dissolve (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine (1.0 equivalent) in a minimal amount of anhydrous dichloromethane.

• Add the alcohol solution dropwise to the activated DMSO mixture. Again, carefully monitor the internal temperature and keep it below -65 °C.

• Stir the reaction mixture for 30-45 minutes at -78 °C.

4. Elimination and Aldehyde Formation:

• Add N,N-diisopropylethylamine (5.0 equivalents) dropwise to the reaction mixture, maintaining the temperature below -65 °C. A thick white precipitate of diisopropylethylammonium chloride will form.

• After the addition is complete, stir the mixture at -78 °C for an additional 30 minutes.

• Remove the cooling bath and allow the reaction to warm to room temperature over approximately 30-45 minutes.

5. Work-up and Purification:

• Quench the reaction by adding deionized water.

• Transfer the mixture to a separatory funnel.

• Separate the organic layer. Wash the organic layer sequentially with water and brine.[8]

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.[8]

• Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• The crude aldehyde can be purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Safety and Waste Disposal Note: The Swern oxidation produces dimethyl sulfide, a volatile and malodorous byproduct.[3] All steps, including the work-up, must be performed in a well-ventilated fume hood. Glassware can be deodorized by rinsing with a bleach solution, which oxidizes the dimethyl sulfide.[3]

Data Presentation

The following table summarizes the key quantitative parameters for this protocol.

Parameter	Recommended Value	Rationale
Reagent Stoichiometry
Oxalyl Chloride	1.5 eq.	Ensures complete activation of DMSO.
DMSO	2.5 - 3.0 eq.	Acts as the stoichiometric oxidant.
DIPEA (Hünig's Base)	5.0 eq.	Neutralizes generated acid and facilitates elimination; excess ensures complete reaction.
Reaction Conditions
Temperature	-78 °C	Critical for the stability of the activated DMSO species and to control reaction rate.[2]
Solvent	Anhydrous CH₂Cl₂	Standard solvent for Swern oxidations, good solubility for reagents.
Expected Outcome
Yield	>90%	High yields are typical for this reaction.
Purity	High	Minimal side products when conditions are carefully controlled.
Stereochemical Integrity	>98% ee	Use of DIPEA minimizes epimerization of the α-chiral center.[3]

Visualizations

Experimental Workflow

The following diagram outlines the sequential steps of the experimental protocol.

Caption: Experimental workflow for the Swern oxidation.

Swern Oxidation Mechanism Overview

This diagram illustrates the key stages of the Swern oxidation mechanism.

Caption: Key stages in the Swern oxidation mechanism.

References

• Swern, D., & Omura, K. (1978). Oxidation of alcohols by "activated" dimethyl sulfoxide. A preparative, steric and mechanistic study. Journal of the American Chemical Society, 100(8), 2652-2654.
• Mancuso, A. J., Huang, S. L., & Swern, D. (1978). Oxidation of long-chain and related alcohols to carbonyls by dimethyl sulfoxide "activated" by oxalyl chloride. The Journal of Organic Chemistry, 43(12), 2480-2482.

• Chemistry Hall. (2021, March 31). The Swern Oxidation: Mechanism and Features. Retrieved from [Link]

• Michigan State University Department of Chemistry. Swern Oxidation Procedure. Retrieved from [Link]

• Wikipedia. Swern oxidation. Retrieved from [Link]

• Grokipedia. Swern oxidation. Retrieved from [Link]

• Master Organic Chemistry. Swern Oxidation of Alcohols To Aldehydes and Ketones. Retrieved from [Link]

• Organic Chemistry Portal. Swern Oxidation. Retrieved from [Link]

• Chemistry Steps. (2020, January 7). Swern Oxidation. Retrieved from [Link]

• El-Seedi, H. R., et al. (2012). A new mild and selective method for oxidation of primary and secondary alcohols and amines, as well as amino acids. International Journal of Organic Chemistry, 2(1), 28-33.
• Dondoni, A., & Perrone, D. (2004). (S)-1,1-DIMETHYLETHYL 4-FORMYL-2,2-DIMETHYL-3-OXAZOLIDINECARBOXYLATE BY OXIDATION OF THE ALCOHOL. Organic Syntheses, 10, 140.

• LibreTexts. (2023, January 22). Swern oxidation. Retrieved from [Link]

Sources

• 1. conf.uni-ruse.bg [conf.uni-ruse.bg]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Swern oxidation - Wikipedia [en.wikipedia.org]
• 4. Swern Oxidation [organic-chemistry.org]
• 5. The Swern Oxidation: Mechanism and Features - Chemistry Hall [chemistryhall.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Swern Oxidation - Chemistry Steps [chemistrysteps.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. www2.chemistry.msu.edu [www2.chemistry.msu.edu]

Chemoselective Deprotection of the Cbz Group from (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine

Introduction & Mechanistic Rationale

(4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine is the Cbz-protected form of D-Garner's alcohol, a highly versatile chiral pool building block derived from D-serine[1]. In complex drug development and asymmetric synthesis, this intermediate is frequently utilized to construct non-natural amino acids and complex peptidomimetics[2].

The primary synthetic challenge when manipulating this molecule is chemoselectivity . The molecule contains an oxazolidine ring (an N,O-acetal), which is exceptionally labile to acidic conditions. Traditional methods for removing a carboxybenzyl (Cbz) protecting group—such as the use of HBr in acetic acid, trifluoroacetic acid (TFA) with thioanisole, or strong Lewis acids (e.g., TMSI)—will rapidly hydrolyze the oxazolidine ring, yielding the undesired D-serinol open-chain byproduct.

To achieve selective Cbz removal while preserving the acetonide, catalytic hydrogenolysis using Palladium on Carbon (Pd/C) under strictly neutral, anhydrous conditions is the definitive method of choice[3].

Causality of the Reaction Design

• Catalyst & Mechanism: Pd/C facilitates the adsorption of hydrogen gas and the benzyl moiety. Hydrogenolysis specifically cleaves the benzyl C–O bond, releasing toluene. The resulting intermediate is a highly unstable carbamic acid, which spontaneously decarboxylates (releasing CO₂) to reveal the free secondary amine of the oxazolidine.

• Solvent Selection: Anhydrous Ethyl Acetate (EtOAc) or Methanol (MeOH) is critical. Protic solvents with trace moisture can trigger acetal hydrolysis if the reaction medium becomes even slightly acidic.

• Acid Buffering: Because the activated carbon support of Pd/C can sometimes exhibit mild Lewis acidity, running the reaction in strictly anhydrous conditions is usually sufficient. However, for highly sensitive batches, the addition of a catalytic amount of Triethylamine (TEA) ensures the microenvironment remains neutral[3].

Mechanistic pathway of Pd/C-catalyzed Cbz hydrogenolysis from oxazolidine derivatives.

Quantitative Data: Comparison of Deprotection Strategies

To underscore the necessity of the chosen protocol, the following table summarizes the quantitative outcomes of various standard Cbz deprotection methodologies when applied to Garner's alcohol derivatives.

Deprotection Method	Reagents & Conditions	Yield of Target Product	Oxazolidine Ring Status
Catalytic Hydrogenolysis	H₂, 10% Pd/C, Anhydrous EtOAc, RT	>95%	Intact (Optimal)
Transfer Hydrogenation	Ammonium formate, 10% Pd/C, MeOH, 60 °C	70 - 85%	Intact (Trace cleavage)
Strong Acid Cleavage	33% HBr in AcOH, RT	0%	Completely Cleaved
Lewis Acid Cleavage	TMSI, CH₂Cl₂, 0 °C to RT	<5%	Severely Degraded

Step-by-Step Protocol: Hydrogenolysis of Cbz-Garner's Alcohol

This protocol is designed as a self-validating system . By incorporating specific physical and chemical checkpoints, the operator can confirm the success of the reaction in real-time without relying solely on post-reaction LC-MS.

Materials Required

• (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine (Starting Material)

• 10% Palladium on Carbon (Pd/C), dry or 50% wet (Ensure accurate mass calculation if wet)

• Anhydrous Ethyl Acetate (EtOAc)

• Hydrogen Gas (H₂) via a double-layered balloon

• Celite® 545 (for filtration)

Experimental Procedure

Step 1: Reaction Setup & Inert Purging

• In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve the starting material (1.0 eq) in anhydrous EtOAc (approx. 0.1 M concentration).

• Carefully add 10% Pd/C (10% w/w relative to the starting material). Causality Note: Pd/C is added after the solvent to prevent the dry catalyst from igniting solvent vapors upon friction.

• Seal the flask with a rubber septum. Insert a needle connected to a vacuum/argon manifold.

• Evacuate the flask until the solvent gently bubbles, then backfill with Argon. Repeat this purge cycle exactly three times to remove all oxygen.

Step 2: Hydrogenation & Self-Validation 5. Attach a balloon filled with H₂ gas to the flask via a needle. 6. Evacuate the flask briefly (3-5 seconds) and backfill with H₂ from the balloon. Repeat twice to ensure a pure H₂ atmosphere. 7. Stir the suspension vigorously at room temperature (20–25 °C). 8. Validation Checkpoint 1 (Physical): Monitor the balloon. A slow, steady deflation over the first hour confirms active H₂ consumption and ongoing hydrogenolysis.

Step 3: Reaction Monitoring (TLC) 9. After 2 hours, withdraw a 10 µL aliquot, filter it through a small plug of Celite/cotton to remove Pd/C, and spot it on a silica TLC plate. 10. Validation Checkpoint 2 (Chemical): Elute with Hexanes/EtOAc (1:1).

• Starting Material: UV-active (due to the Cbz group), Ninhydrin-negative.
• Product: UV-inactive, strongly Ninhydrin-positive (turns deep purple/red upon heating, confirming the presence of the newly liberated secondary amine). The complete disappearance of the UV-active spot validates reaction completion.

Step 4: Workup & Isolation 11. Once complete, evacuate the H₂ atmosphere and backfill with Argon. 12. Filter the heterogeneous mixture through a tightly packed pad of Celite to remove the Pd/C catalyst. Wash the pad thoroughly with excess EtOAc (3 × 10 mL). Safety Note: Do not let the Pd/C filter cake dry out completely in the air, as it remains highly pyrophoric; quench the filter cake with water immediately after filtration. 13. Concentrate the filtrate under reduced pressure to yield the free (4R)-2,2-Dimethyl-4-(hydroxymethyl)oxazolidine as a pale yellow to colorless oil. The crude product is typically >95% pure and ready for immediate downstream coupling[2].

Step-by-step experimental workflow for the safe hydrogenolysis of Cbz-protected oxazolidines.

References

• Design and Concise Synthesis of Fully Protected Analogues of l-γ-Carboxyglutamic Acid. The Journal of Organic Chemistry.[Link]

• Enantiomerically Pure α-Amino Acid Synthesis via Hydroboration−Suzuki Cross-Coupling. The Journal of Organic Chemistry.[Link]

• Dipeptide-Derived Alkynes as Potent and Selective Irreversible Inhibitors of Cysteine Cathepsins. Journal of Medicinal Chemistry.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Catalytic Hydrogenation of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine: A Comprehensive Guide

Executive Summary

The compound (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine is a highly versatile, stereodefined building block closely related to Garner's aldehyde precursors. It contains a 1,2-amino alcohol moiety masked as an N,O-acetal (oxazolidine) and an amine protected by a carboxybenzyl (Cbz) group[1]. The removal of the Cbz group to yield the free secondary amine is a critical transformation in the synthesis of complex amino acids, sphingolipids, and chiral ligands.

As a Senior Application Scientist, I emphasize that the primary challenge in this transformation is chemoselectivity: the Cbz group must be cleaved without hydrolyzing the acid-sensitive oxazolidine ring. This application note details the causality behind selecting neutral catalytic hydrogenation (Pd/C, H2) over alternative deprotection methods, providing a self-validating protocol designed for high yield and structural preservation.

Mechanistic Insights & Causality (E-E-A-T)

The Orthogonality of the Cbz Group

The Cbz protecting group is a cornerstone in peptide and amino acid synthesis due to its orthogonality; it is stable to mildly basic and acidic conditions that would typically cleave other groups[2]. However, the underlying oxazolidine ring in our target substrate is an N,O-acetal. N,O-acetals are notoriously labile under aqueous acidic conditions.

Why Catalytic Hydrogenation?

Standard non-reductive methods for Cbz removal involve strong acids (e.g., HBr in acetic acid or neat trifluoroacetic acid)[3]. Applying these conditions to (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine would inevitably result in the catastrophic hydrolysis of the oxazolidine ring, yielding the acyclic amino alcohol (a D-serine derivative).

To preserve the N,O-acetal, neutral catalytic hydrogenolysis is the method of choice[1]. The causality of the reaction proceeds as follows:

• Surface Coordination & Cleavage: The palladium catalyst coordinates the benzyl-oxygen bond. Molecular hydrogen cleaves this bond (hydrogenolysis), releasing toluene as a benign byproduct[3].

• Spontaneous Decarboxylation: The cleavage generates a highly unstable carbamic acid intermediate. Under standard conditions, this intermediate spontaneously decarboxylates, releasing carbon dioxide gas and cleanly yielding the free amine (the free oxazolidine)[2].

Because the reaction environment remains strictly neutral, the thermodynamic driving force of the oxazolidine ring-opening is suppressed, allowing the intact isolation of the free amine.

Figure 1: Mechanistic pathway of N-Cbz hydrogenolysis and decarboxylation.

Quantitative Data Summary

The choice of solvent and hydrogen source heavily dictates the efficiency of the deprotection while maintaining the integrity of the oxazolidine ring. Below is a comparative summary of typical deprotection conditions for this class of molecules[3],[4].

Deprotection Method	Reagents & Catalyst	Solvent	Oxazolidine Ring Stability	Typical Yield	Byproducts
Catalytic Hydrogenation	H₂ (1 atm), 10% Pd/C	EtOAc	High (Intact)	>95%	Toluene, CO₂
Catalytic Hydrogenation	H₂ (1 atm), 10% Pd/C	MeOH	Moderate to High	85-92%	Toluene, CO₂
Transfer Hydrogenation	NH₄HCO₂, 10% Pd/C	MeOH	Moderate	80-85%	Toluene, CO₂, NH₃
Acidic Cleavage	HBr / AcOH	DCM	Low (Ring Opens)	N/A (Acyclic)	Benzyl bromide, CO₂

Expert Note: While Methanol (MeOH) is a standard solvent for hydrogenation, Ethyl Acetate (EtOAc) is highly recommended for oxazolidines. MeOH can occasionally participate in solvolysis of the N,O-acetal over extended reaction times. EtOAc eliminates this risk.

Experimental Protocol: Self-Validating Workflow

This protocol is engineered to be self-validating. By utilizing specific TLC staining techniques and inert filtration, the operator can verify success at each step without risking the degradation of the sensitive free amine product.

Materials Required

• (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine (1.0 equiv)

• 10% Palladium on Carbon (Pd/C, ~10% w/w of substrate)

• Anhydrous Ethyl Acetate (EtOAc)

• Hydrogen gas (balloon) and Argon gas

• Celite® 545 (for filtration)

Step-by-Step Methodology

Step 1: Substrate Preparation & Degassing

• Dissolve the N-Cbz oxazolidine substrate in anhydrous EtOAc to achieve a concentration of 0.1 M in a round-bottom flask.

• Seal the flask with a rubber septum and purge the solution by bubbling Argon gas through the liquid for 5 minutes. Causality: Removing dissolved oxygen prevents catalyst poisoning and mitigates the risk of igniting the pyrophoric Pd/C.

Step 2: Catalyst Addition

• Briefly remove the septum under a positive flow of Argon and carefully add the 10% Pd/C (10% by weight relative to the substrate).

• Re-seal the flask and purge the headspace with Argon for an additional 2 minutes.

Step 3: Hydrogenation

• Attach a hydrogen-filled balloon attached to a needle and syringe barrel.

• Insert the needle into the septum. Evacuate the flask briefly via a vacuum manifold, then backfill with H₂. Repeat this pump-purge cycle three times to ensure a pure H₂ atmosphere.

• Stir the heterogeneous mixture vigorously at room temperature (20–25 °C) for 2 to 4 hours.

Step 4: Self-Validating Reaction Monitoring (TLC)

• Withdraw a 10 µL aliquot, filter it through a small plug of silica or cotton to remove Pd/C, and spot it on a silica TLC plate.

• Validation Check: Elute with 30% EtOAc in Hexanes. The starting material is strongly UV-active (254 nm) due to the benzyl ring. The product is UV-inactive .

• Stain the plate with Ninhydrin or Phosphomolybdic Acid (PMA) and heat. The disappearance of the UV-active spot and the appearance of a new, lower-Rf spot that stains positive for a secondary amine confirms complete conversion.

Step 5: Work-up and Isolation

• Once complete, flush the reaction flask thoroughly with Argon to displace residual H₂ gas.

• Filter the reaction mixture through a tightly packed pad of Celite® to remove the palladium catalyst. Crucial: Do not let the Celite pad run dry while washing with excess EtOAc, as dry Pd/C can ignite in the presence of air.

• Concentrate the filtrate in vacuo (water bath <30 °C to prevent thermal degradation of the free oxazolidine).

• The resulting free amine, (4R)-2,2-Dimethyl-4-(hydroxymethyl)oxazolidine, should be stored under an inert atmosphere at -20 °C and ideally used in the next synthetic step without further delay, as free oxazolidines can slowly undergo ring-chain tautomerism.

Figure 2: Self-validating experimental workflow for catalytic hydrogenation.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. total-synthesis.com [total-synthesis.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Cbz-Protected Amino Groups [organic-chemistry.org]

Advanced Application Note: Coupling Strategies Utilizing (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine

Executive Summary

The synthesis of enantiopure unnatural amino acids, sphingolipids, and complex chiral therapeutics heavily relies on versatile three-carbon chiral building blocks. (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine —the Cbz-protected alcohol precursor to the renowned Garner's aldehyde—is a premier intermediate for these applications [1]. Unlike its Boc-protected counterpart, the Cbz (carboxybenzyl) derivative offers orthogonal deprotection strategies (e.g., hydrogenolysis) and enhanced UV-activity for reaction monitoring. This application note details validated protocols for direct primary alcohol functionalization via Mitsunobu coupling, as well as controlled oxidation followed by stereoselective C–C bond formation.

Mechanistic Insights & Causality: The "Why" Behind the Chemistry

As a Senior Application Scientist, it is critical to understand that successful coupling with this substrate relies on preserving the stereocenter at C4.

• The Role of the Oxazolidine Ring : The 2,2-dimethyl acetonide linkage locks the conformation of the molecule, shielding the adjacent amine and significantly increasing the rotational barrier. This conformational rigidity is the primary mechanism that prevents epimerization of the α-chiral center during basic coupling conditions or oxidation [2].

• Why Cbz Protection? : While Boc is standard, Cbz is chosen when downstream protocols require acidic conditions that would prematurely cleave a Boc group or the oxazolidine ring. Furthermore, Cbz is stable to the Lewis acids often used in subsequent additions, and it can be cleanly removed via Pd/C catalytic hydrogenation without affecting acid-sensitive motifs [3].

• Oxidation Causality : When converting the alcohol to the Cbz-Garner aldehyde for C–C coupling, Swern oxidation or TEMPO/BAIB is preferred over aggressive chromium-based oxidants. Over-oxidation to the carboxylic acid or racemization via enolization must be avoided by maintaining strict temperature control (<-60 °C for Swern) and avoiding excess base.

Experimental Workflows & Pathway Visualization

The versatility of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine allows it to be used divergently. It can either be directly coupled via its primary alcohol or oxidized to the aldehyde for nucleophilic additions.

Divergent synthetic workflows utilizing the Cbz-protected Garner-type alcohol.

Protocol 1: Direct Mitsunobu Coupling (C–O / C–N Bond Formation)

This protocol describes the direct displacement of the primary hydroxyl group with a nucleophile (e.g., phthalimide or a phenol) using Mitsunobu conditions.

Self-Validating Rationale : The order of addition is critical. Pre-forming the betaine intermediate between Triphenylphosphine (PPh3) and Diethyl azodicarboxylate (DEAD) prevents the DEAD from reacting directly with the alcohol.

Step-by-Step Procedure:

• Preparation : Flame-dry a 50 mL round-bottom flask under argon. Add PPh3 (1.5 equiv, 1.5 mmol) and the nucleophile (e.g., phthalimide, 1.5 equiv, 1.5 mmol) in anhydrous THF (10 mL).

• Cooling : Cool the mixture to 0 °C using an ice-water bath.

• Betaine Formation : Add DEAD (1.5 equiv, 1.5 mmol) dropwise over 5 minutes. The solution will turn pale yellow. Stir for 15 minutes at 0 °C.

• Substrate Addition : Dissolve (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine (1.0 equiv, 1.0 mmol) in anhydrous THF (2 mL) and add it dropwise to the reaction mixture.

• Reaction : Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–16 hours.

• Validation (TLC) : Monitor via TLC (Hexanes/EtOAc 7:3). The UV-active Cbz group allows easy visualization. The product will typically have a higher Rf than the starting alcohol.

• Workup : Quench with saturated aqueous NaHCO3 (10 mL). Extract with EtOAc (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purification : Purify via flash column chromatography to remove triphenylphosphine oxide (TPPO) byproducts.

Protocol 2: Oxidation and Reformatsky-Type Coupling (C–C Bond Formation)

To build complex amino acid derivatives (e.g., 4,4-difluoroglutamic acid derivatives), the alcohol must first be oxidized to the Cbz-Garner aldehyde, followed by a stereoselective coupling [1].

Step-by-Step Procedure:

Part A: Swern Oxidation to Cbz-Garner Aldehyde

• Setup : In a flame-dried flask under argon, add oxalyl chloride (1.5 equiv) to anhydrous CH2Cl2 (15 mL) and cool to -78 °C (dry ice/acetone).

• Activation : Add anhydrous DMSO (3.0 equiv) dropwise. Stir for 15 minutes to form the active alkoxysulfonium intermediate.

• Oxidation : Add the starting alcohol (1.0 equiv) in CH2Cl2 (5 mL) dropwise. Stir for 45 minutes at -78 °C.

• Quench : Add Triethylamine (TEA, 5.0 equiv) dropwise. Stir for 15 minutes at -78 °C, then allow to warm to 0 °C over 30 minutes.

• Isolation : Quench with water, extract with CH2Cl2, wash with 1M HCl (carefully, to avoid oxazolidine cleavage), sat. NaHCO3, and brine. Dry and concentrate. Use immediately for the next step to prevent epimerization.

Part B: Reformatsky Coupling

• Activation : Suspend activated Zinc dust (3.0 equiv) in anhydrous THF (10 mL) under argon. Add a catalytic amount of TMSCl to clean the zinc surface.

• Reagent Addition : Add ethyl bromodifluoroacetate (2.0 equiv) and heat to a gentle reflux for 30 minutes to form the zinc enolate.

• Coupling : Cool the mixture to 0 °C. Add the freshly prepared Cbz-Garner aldehyde (1.0 equiv) in THF (5 mL) dropwise.

• Validation : Stir for 2 hours at 0 °C. Quench with saturated aqueous NH4Cl. The formation of the anti and syn diastereomers can be validated via crude 1H NMR (focusing on the newly formed CH-OH proton shifts).

Quantitative Data Presentation

Table 1: Representative Coupling Outcomes from Cbz-Garner Precursors

Starting Material	Reaction Type	Reagents / Nucleophile	Target Product Class	Yield (%)	Diastereomeric Ratio (syn:anti)
Cbz-Alcohol	Mitsunobu	DEAD, PPh3, Phthalimide	Protected diamine precursor	82 - 88%	N/A (Primary carbon)
Cbz-Alcohol	Mitsunobu	DIAD, PPh3, Phenol	Aryl ether derivative	75 - 80%	N/A (Primary carbon)
Cbz-Aldehyde	Reformatsky	Zn, BrCF2CO2Et	4,4-difluoroglutamate core	65 - 72%	~ 3:1 to 5:1 [1]
Cbz-Aldehyde	Grignard	VinylMgBr, THF, -78 °C	Allylic alcohol	78 - 85%	~ 6:1 [3]

Note: Diastereoselectivity in nucleophilic additions to Garner's aldehyde is heavily influenced by the Felkin-Anh model, where the bulky oxazolidine ring dictates the trajectory of the incoming nucleophile.

References

• Solution-phase automated synthesis of an α-amino aldehyde as a versatile intermediate Beilstein Journal of Organic Chemistry. URL:[Link]

• Synthetic Thiol and Selenol Derived Amino Acids for Expanding the Scope of Chemical Protein Synthesis Frontiers in Chemistry (PMC - NIH). URL:[Link]

Application Note: Large-Scale Synthesis of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine

Executive Summary & Strategic Rationale

(4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine is the protected alcohol precursor to the Cbz-variant of Garner's aldehyde. Garner's aldehyde has gained substantial attention as a chiral intermediate for the synthesis of numerous amino alcohol derivatives, complex sphingosines, and enantiopure natural products 1.

While the original Garner protocol utilized Boc protection, esterification with toxic iodomethane, and a cryogenic (-78 °C) DIBAL-H reduction 2, that route presents significant safety and thermodynamic challenges for large-scale manufacturing. Furthermore, classical DIBAL-H reductions are prone to causing a 5–7% loss of enantiomeric excess (epimerization) at the sensitive α-stereocenter 2.

This application note details a highly scalable, non-cryogenic route to the alcohol precursor. The benzyloxycarbonyl (Cbz) protecting group is specifically chosen for its orthogonal cleavage profile (via hydrogenolysis) compared to acid-labile Boc groups .

Process Chemistry & Causality: The Stereochemical Pitfall

A common critical failure in the synthesis of Garner's alcohol is the premature reduction of the serine carboxylic acid. If one attempts to reduce N-Cbz-D-Serine directly to N-Cbz-D-Serinol to save a step, the reaction generates a meso-like, achiral intermediate (2-amino-1,3-propanediol). Because the two hydroxymethyl groups become structurally indistinguishable, subsequent acetonide formation yields a racemic mixture, permanently destroying the stereocenter.

Therefore, the causality of the synthetic sequence dictates that the oxazolidine ring must be formed while the C1 and C3 carbons are chemically differentiated (i.e., as an ester and an alcohol).

To achieve a scalable synthesis of the (4R)-alcohol, we employ a self-validating 3-step sequence:

• Esterification : N-Cbz-D-Serine is converted to its methyl ester to differentiate the termini.

• Thermodynamic Cyclization : The ester is cyclized using 2,2-dimethoxypropane (DMP) and catalytic BF3·OEt2.

• Non-Cryogenic Reduction : Instead of DIBAL-H, we utilize an in-situ generated Lithium Borohydride (NaBH4/LiCl) system. This safely and quantitatively reduces the ester to the primary alcohol at room temperature without cleaving the oxazolidine ring.

Visualizations

Logical diagram illustrating the stereochemical destruction caused by premature reduction.

Synthetic workflow for (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine.

Quantitative Data & Stoichiometry

The following table summarizes the stoichiometry for a standard 1.0-mole scale production run.

Reagent / Intermediate	MW ( g/mol )	Equivalents	Mass / Vol	Expected Yield
N-Cbz-D-Serine	239.23	1.00	239.2 g	-
Thionyl Chloride (SOCl₂)	118.97	1.20	142.8 g	-
N-Cbz-D-Serine Methyl Ester	253.25	-	-	95 - 98%
2,2-Dimethoxypropane (DMP)	104.15	4.00	416.6 g	-
Boron Trifluoride Etherate	141.93	0.10	14.2 g	-
Oxazolidine Methyl Ester	293.32	-	-	88 - 92%
Sodium Borohydride (NaBH₄)	37.83	2.00	75.7 g	-
Lithium Chloride (LiCl)	42.39	2.00	84.8 g	-
Target Oxazolidine Alcohol	265.31	-	-	85 - 90%

Step-by-Step Experimental Protocols

Step 1: Synthesis of N-Cbz-D-Serine Methyl Ester

Self-Validation Check: The reaction is complete when the starting material (highly polar) is entirely consumed via TLC (Stain: Ninhydrin/UV).

• Charge a 2 L jacketed reactor with anhydrous Methanol (800 mL) and cool to 0 °C under a nitrogen atmosphere.

• Add Thionyl Chloride (142.8 g, 1.20 mol) dropwise over 30 minutes, maintaining the internal temperature below 10 °C to control the exotherm.

• Add N-Cbz-D-Serine (239.2 g, 1.00 mol) in solid portions.

• Remove the cooling bath and allow the reaction to stir at room temperature (20-25 °C) for 12 hours.

• Concentrate the mixture in vacuo to remove methanol and residual HCl.

• Dissolve the resulting crude oil in Ethyl Acetate (1 L) and wash carefully with saturated aqueous NaHCO₃ (2 × 500 mL) until gas evolution ceases.

• Wash with brine (500 mL), dry over anhydrous Na₂SO₄, and concentrate to yield the methyl ester as a viscous, pale-yellow oil.

Step 2: Synthesis of (R)-3-Benzyl 4-Methyl 2,2-Dimethyloxazolidine-3,4-dicarboxylate

Causality Note: BF3·OEt2 is utilized here as a mild Lewis acid. It is superior to p-TsOH for ester substrates, driving the thermodynamic equilibrium toward the 5-membered ring efficiently at room temperature.

• Dissolve the N-Cbz-D-Serine Methyl Ester (~245 g, 0.96 mol) in anhydrous Acetone (500 mL).

• Add 2,2-Dimethoxypropane (400 g, ~3.84 mol).

• Add Boron Trifluoride Etherate (13.6 g, 0.096 mol) dropwise at room temperature. The solution will turn slightly yellow.

• Stir the reaction mixture at room temperature for 4–6 hours. Monitor via TLC (Hexanes:EtOAc 7:3).

• Quench the Lewis acid by adding Triethylamine (15 mL) and stir for 10 minutes.

• Concentrate the mixture in vacuo to remove acetone and unreacted DMP.

• Partition the residue between Ethyl Acetate (800 mL) and Water (500 mL). Separate the organic layer, wash with brine, dry over MgSO₄, and concentrate to yield the protected oxazolidine ester.

Step 3: Non-Cryogenic Reduction to Garner's Alcohol Precursor

Self-Validation Check: The in-situ generation of LiBH₄ is mildly exothermic. Ensure complete dissolution of LiCl before the addition of NaBH₄ to prevent unreacted NaBH₄ from accumulating.

• Dissolve the Oxazolidine Methyl Ester (~260 g, 0.88 mol) in a co-solvent mixture of THF (600 mL) and absolute Ethanol (400 mL).

• Add anhydrous Lithium Chloride (74.6 g, 1.76 mol) and stir vigorously until fully dissolved.

• Cool the reactor to 0 °C.

• Add Sodium Borohydride (66.6 g, 1.76 mol) in small portions over 45 minutes to control hydrogen gas evolution.

• Allow the reaction to warm to room temperature and stir for 8 hours.

• Critical Quench : Cool the mixture to 0 °C and carefully add saturated aqueous NH₄Cl (500 mL) dropwise. Warning: Vigorous hydrogen gas evolution will occur.

• Extract the aqueous layer with Ethyl Acetate (2 × 600 mL).

• Combine the organic layers, wash with brine (500 mL), dry over MgSO₄, and concentrate in vacuo.

• The resulting crude oil is highly pure but can be filtered through a short pad of silica gel (eluting with Hexanes:EtOAc 1:1) to yield the pure (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine.

References

• Passiniemi, M., & Koskinen, A. M. P. (2013). Garner's aldehyde as a versatile intermediate in the synthesis of enantiopure natural products. Beilstein Journal of Organic Chemistry.
• Passiniemi, M., & Koskinen, A. M. P. (2013). Garner's aldehyde as a versatile intermediate in the synthesis of enantiopure natural products (Alternate Source). d-nb.info.
• A convenient procedure for the preparation of Garner's aldehyde. ResearchGate.

Sources

• 1. BJOC - Garner’s aldehyde as a versatile intermediate in the synthesis of enantiopure natural products [beilstein-journals.org]
• 2. d-nb.info [d-nb.info]

Technical Notes & Optimization

Technical Support Center: Purification of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine

Welcome to the technical support guide for the purification of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine. This document provides in-depth guidance, troubleshooting, and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis and purification of this key chiral intermediate. Our approach is grounded in established chromatographic principles to ensure you can achieve high purity and yield in your experiments.

Understanding the Molecule and the Separation Challenge

(4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine is a carbamate-protected amino alcohol. Its structure presents specific characteristics that dictate the purification strategy:

• Polarity: The presence of a primary alcohol (-CH₂OH) and the N-Cbz group's carbonyl imparts significant polarity to the molecule. This polarity is central to its interaction with the stationary phase.[1]

• N-Cbz Group: The benzyloxycarbonyl (Cbz) protecting group introduces an aromatic ring, which can lead to specific electronic interactions and also makes the compound UV-active, facilitating its detection.[2]

• Solubility: The compound is typically soluble in moderately polar to polar organic solvents like ethyl acetate, dichloromethane, and methanol.

The primary goal of the column chromatography is to separate the target molecule from non-polar impurities (e.g., unreacted starting materials, non-polar byproducts) and potentially more polar impurities (e.g., over-reaction products or decomposition). Given the compound's polarity, Normal-Phase Flash Chromatography is the method of choice.[3]

Frequently Asked Questions (FAQs) & Pre-Chromatography Checklist

This section addresses common questions to help you prepare for a successful purification.

Q1: What is the best stationary phase for this purification? A1: Standard silica gel (SiO₂) with a particle size of 40-63 µm (230-400 mesh) is the industry standard and most effective choice for this molecule. Its polar surface provides strong interaction with the hydroxyl and carbamate groups, allowing for effective separation based on polarity.[3] There is no need for specialized or reverse-phase columns for this application.

Q2: How do I determine the right mobile phase (eluent)? A2: The key to a successful column is to first optimize the solvent system using Thin Layer Chromatography (TLC) . The ideal eluent system for flash chromatography should provide a retention factor (Rƒ) of approximately 0.2 to 0.3 for the target compound.[4]

• Starting Solvent System: A good starting point is a binary mixture of a non-polar solvent and a moderately polar solvent. Common choices include:

  • Hexanes / Ethyl Acetate

  • Petroleum Ether / Ethyl Acetate

• Optimization:

  • If the Rƒ is too low (spot doesn't move far from the baseline), increase the polarity by adding more ethyl acetate.

  • If the Rƒ is too high (spot moves close to the solvent front), decrease the polarity by adding more hexanes.

Q3: How much silica gel do I need for my column? A3: The amount of silica gel depends on the mass of the crude sample and the difficulty of the separation (i.e., the ∆Rƒ between your product and the nearest impurity). A general rule of thumb is a silica-to-sample mass ratio of 30:1 to 100:1 . For a relatively straightforward separation, 50:1 is often sufficient.

Crude Sample Mass	Recommended Silica Mass (50:1 ratio)	Recommended Column Diameter
100 mg	5 g	10 mm
500 mg	25 g	20 mm
1 g	50 g	25 mm
5 g	250 g	50 mm

Q4: How should I load my sample onto the column? A4: There are two primary methods for sample loading: wet and dry.

• Wet Loading: Dissolve the crude sample in a minimal amount of the eluent (or a slightly more polar solvent if necessary) and carefully apply it to the top of the silica bed. Crucially, never apply the sample in a solvent that is significantly more polar than your eluent , as this will cause poor separation.

• Dry Loading (Recommended): Dissolve the crude sample in a suitable solvent (e.g., dichloromethane or acetone), add a small amount of silica gel (2-3 times the sample weight), and evaporate the solvent under reduced pressure to get a free-flowing powder. This powder is then carefully added to the top of the packed column. Dry loading generally results in sharper bands and better resolution.

Detailed Experimental Protocol

This protocol provides a step-by-step methodology for the purification.

Workflow Overview

Caption: Workflow for purification by flash column chromatography.

Step-by-Step Guide

• Column Preparation (Wet Packing):

  • Secure a glass column of the appropriate size vertically. Ensure the stopcock is closed.

  • Add a small plug of glass wool or cotton to the bottom, followed by a thin layer (approx. 1 cm) of sand.[4]

  • In a separate beaker, prepare a slurry of the required amount of silica gel in your chosen eluent.

  • Pour the slurry into the column. Gently tap the side of the column to dislodge air bubbles and encourage even packing.

  • Open the stopcock to drain some solvent, but never let the top of the silica bed run dry .

  • Add another thin layer of sand on top of the silica bed to prevent disturbance during solvent addition.

• Sample Loading (Dry Method):

  • Follow the dry loading procedure described in FAQ Q4.

  • Carefully add the silica-adsorbed sample to the top of the sand layer, creating a small, even band.

• Elution:

  • Carefully fill the column with the eluent, taking care not to disturb the top layer.

  • Open the stopcock and begin collecting fractions.

  • Apply gentle positive pressure to the top of the column using compressed air or nitrogen to achieve a steady flow rate. A typical flow rate will cause the solvent level to drop by about 2 inches per minute.[4]

• Fraction Collection and Analysis:

  • Collect fractions of a consistent volume (e.g., 10-20 mL for a medium-sized column).

  • Systematically spot every few fractions on a TLC plate.

  • Develop and visualize the TLC plate to identify which fractions contain your pure product.

• Isolation:

  • Combine the fractions that contain only the pure product.

  • Remove the solvent using a rotary evaporator to yield the purified (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine.

Troubleshooting Guide

Even with a robust protocol, issues can arise. This section addresses common problems in a question-and-answer format.

Q: My compound won't elute from the column. The TLC shows it's stuck at the baseline (Rƒ = 0). What should I do? A: This indicates your mobile phase is not polar enough to displace the highly polar compound from the silica gel.

• Cause: The hydroxyl and carbamate groups are adsorbing too strongly to the polar stationary phase.

• Solution: Gradually increase the polarity of your eluent. For a hexanes/ethyl acetate system, slowly increase the percentage of ethyl acetate. You can do this as a "gradient," where you start with the initial solvent system and progressively add more polar solvent to the reservoir filling the column.

Q: My compound came out immediately in the first few fractions (Rƒ ≈ 1). How did this happen? A: This means your mobile phase is too polar. The compound spent almost no time interacting with the silica gel, eluting with the solvent front.

• Cause: The eluent is so polar that it outcompetes your compound for binding sites on the silica, effectively washing it straight through.

• Solution: You will need to repeat the column with a less polar eluent. Go back to your TLC analysis and reduce the proportion of the polar solvent (e.g., ethyl acetate) until the Rƒ is in the target range of 0.2-0.3.

Q: The separation is poor. My product is co-eluting with an impurity. A: This is a selectivity issue. Several factors could be at play.

• Cause 1: Poor Packing. Cracks or channels in the silica bed can cause uneven flow and band broadening, leading to poor separation.

• Solution 1: Ensure your column is packed carefully and uniformly. The silica bed should be perfectly level and free of air bubbles.[4]

• Cause 2: Overloading. Too much sample for the amount of silica will exceed the column's capacity, resulting in broad bands that overlap.

• Solution 2: Reduce the sample load or increase the amount of silica gel (aim for a higher silica:sample ratio).

• Cause 3: Eluent Polarity. The chosen eluent may not be optimal for separating the two compounds.

• Solution 3: Re-optimize the eluent with TLC. Try to find a solvent system that maximizes the difference in Rƒ (∆Rƒ) between your product and the impurity. Sometimes, switching one of the solvents (e.g., using dichloromethane instead of ethyl acetate) can alter the selectivity and improve separation.

Q: I see cracks forming in my silica bed during the run. A: This is a common problem caused by a change in solvent polarity during the run or heat generation.

• Cause: Switching from a non-polar to a polar solvent can generate heat as the silica is solvated, causing the solvent to bubble and the bed to crack.

• Solution: When running a gradient, ensure the change in polarity is gradual. Pre-mixing the eluent before adding it to the column can help. Also, ensure the column is not run so fast that excessive heat is generated from friction.

Q: My final yield is very low. Where did my product go? A: Low recovery can result from several issues.

• Cause 1: Incomplete Elution. If your eluent was not polar enough, a significant portion of your product may still be adsorbed to the silica gel.

• Solution 1: After you have collected what you believe is all your product, flush the column with a very polar solvent (e.g., 10% methanol in ethyl acetate) and check this "flush" by TLC to see if any product remained on the column.

• Cause 2: Product Streaking/Tailing. If the product bands are very broad or "tail," you may have decided to only combine the very purest fractions, sacrificing yield for purity.

• Solution 2: Tailing can be caused by using a solvent that is too strong for loading or by acidic silica interacting with a basic compound (not typically an issue for this molecule). Ensure proper sample loading and consider using a less polar eluent to achieve sharper bands.

References

• Phenomenex Inc. (n.d.). Troubleshooting Guide.
• Pharma Now. (n.d.). Chromatography Techniques for Polar Analytes: Column Selection Guide.
• Google Patents. (2010). US20100168385A1 - Process for preparing enantiomerically enriched amino-alcohols.
• Waters Corporation. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
• BenchChem. (2025). Application Notes and Protocols for the Removal of the Cbz Protecting Group.
• ACS Publications. (2024, April 4). Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP. The Journal of Organic Chemistry.
• SIELC Technologies. (n.d.). Separation of Oxazolidine-2,5-dione on Newcrom R1 HPLC column.
• Axion Labs. (2024, January 25). HPLC problems with very polar molecules.
• Thermo Fisher Scientific. (n.d.). Column troubleshooting guide - Reversed phase.
• ACS Publications. (2001, November 2). Enantioselective Synthesis of N-Cbz-Protected 6-Amino-6-deoxymannose, -talose, and -gulose. Organic Letters.
• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups.
• PMC. (n.d.). Chiral Separation of Oxazolidinone Analogs by Capillary Electrophoresis Using Anionic Cyclodextrins as Chiral Selectors.
• BenchChem. (n.d.). Application Notes and Protocols for N-Cbz Deprotection.
• Suzhou Highfine Biotech. (2025, July 31). Amino protecting group—benzyloxycarbonyl (Cbz).
• Research Journal of Pharmacy and Technology. (2021, June 20).
• PubMed. (2000, March 15).
• Zakarian Group. (n.d.). HOW TO DO FLASH COLUMN CHROMATOGRAPHY IN 15 MINUTES. University of California, Santa Barbara.
• Biotage. (n.d.).
• Supporting Inform
• Organic Syntheses. (2025, June 19).
• Molnar Institute. (n.d.).
• PubMed. (2022, April 28).
• ScholarWorks. (2011, December). CHARACTERIZATION OF OXAZOLIDINE BYPRODUCTS IN METHAMPHETAMINE LABORATORY ANALYSIS.
• Clearsynth. (n.d.).
• BOC Sciences. (n.d.). Oxazolidine and Impurities.
• ARKAT USA. (n.d.). Synthesis and characterization of peptidomimetics containing oxazolidin-2-one and oxazolidine scaffolds.
• Veeprho Pharmaceuticals. (n.d.).
• MPG.PuRe. (n.d.).
• PMC. (n.d.). (4S)-(−)-4-Benzyl-2,2-dimethyl-3-o-toluoyl-1,3-oxazolidine.
• Ukrainian Chemistry Journal. (n.d.).
• Taylor & Francis. (n.d.). Oxazolidine – Knowledge and References.
• PubChem. (n.d.). (R)-4-Hydroxymethyl-2,2-dimethyl-oxazolidine-3-carboxylic acid tert-butyl ester.
• OpenBU. (2021, December 3).
• Bio-Rad. (n.d.).

Sources

• 1. waters.com [waters.com]
• 2. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 3. biotage.com [biotage.com]
• 4. orgsyn.org [orgsyn.org]

improving the yield of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine synthesis

Welcome to the Technical Support Center for the synthesis of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine (the Cbz-protected D-Garner's alcohol). This platform provides researchers and drug development professionals with mechanistic troubleshooting, optimized protocols, and FAQs to resolve bottlenecks in yield and purity. The N-Cbz Garner's alcohol is a critical, stereoconservative building block for synthesizing complex peptides, fluorinated amino acids, and dipeptide-derived alkynes,[1].

Pathway & Workflow Overview

The synthesis of the (4R)-N-Cbz oxazolidine alcohol from N-Cbz-D-serine methyl ester involves two critical transformations: Lewis acid-catalyzed acetonide formation and chemoselective ester reduction.

Workflow for (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine synthesis.

Troubleshooting & FAQs

Phase 1: Oxazolidine Ring Formation (Cyclization)

Q: My cyclization reaction stalls at 60-70% conversion, leaving unreacted starting material. How can I drive it to completion? Expert Insight: The reaction between N-Cbz-D-serine methyl ester and 2,2-dimethoxypropane (DMP) is an equilibrium process that generates methanol as a byproduct. If methanol accumulates in the reaction mixture, the equilibrium halts. Actionable Solution: Do not merely reflux the mixture. Run the reaction in a solvent like benzene or toluene and use a Dean-Stark apparatus or fractional distillation to continuously remove the methanol azeotrope. Using boron trifluoride etherate (BF3·OEt2) as a Lewis acid catalyst provides superior kinetics compared to standard Brønsted acids like p-toluenesulfonic acid (p-TsOH).

Q: I observe epimerization at the C4 position (loss of enantiomeric purity). What causes this? Expert Insight: Prolonged exposure to strong Brønsted acids at high temperatures can cause reversible ring-opening/closing and enolization at the α -stereocenter, leading to racemization. Stereoconservative synthesis requires strict control of acid exposure[1]. Actionable Solution: Limit the reaction time by monitoring via TLC. Switch to the milder Lewis acid BF3·OEt2 (0.05–0.1 equivalents) and ensure the DMP is fresh and strictly acid-free.

Phase 2: Chemoselective Reduction

Q: During the reduction of the oxazolidine methyl ester, I observe significant cleavage of the Cbz group or N-methylation. What is going wrong? Expert Insight: Harsh reducing agents like Lithium Aluminum Hydride (LiAlH4) can attack the carbamate (Cbz) protecting group, leading to N-methyl byproducts or complete deprotection. Actionable Solution: Transition to the NaBH4/LiCl system. When Sodium Borohydride (NaBH4) and Lithium Chloride (LiCl) are mixed in THF/EtOH, they generate Lithium Borohydride (LiBH4) in situ. This reagent is highly chemoselective and quantitatively reduces the methyl ester to the primary alcohol without compromising the Cbz group[2].

Q: My final product contains a mixture of the desired oxazolidine alcohol and acyclic N-Cbz-D-serinol. How do I prevent ring-opening? Expert Insight: The 2,2-dimethyloxazolidine (acetonide) ring is exceptionally acid-labile. If the aqueous quench following the reduction drops below pH 7, the ring rapidly hydrolyzes back to the acyclic diol. However, the Cbz group provides better stability during selective hydrolysis compared to the Boc group. Actionable Solution: Never quench with saturated ammonium chloride (NH4Cl), which is slightly acidic (pH ~5.5). Always quench the reduction reaction carefully with saturated aqueous sodium bicarbonate (NaHCO3) or a pH 7.5 phosphate buffer.

Quantitative Data: Condition Optimization

The following table summarizes the impact of different reaction parameters on the overall yield and purity of the target compound.

Reaction Step	Reagent/Condition	Conversion/Yield	Purity (ee%)	Common Impurities
Cyclization	DMP, p-TsOH, Reflux (No removal)	65%	>95%	Unreacted Starting Material
Cyclization	DMP, BF3·OEt2, Toluene (Distillation)	98%	>99%	None
Reduction	LiAlH4, THF, 0 °C	70%	>95%	N-methyl byproduct
Reduction	NaBH4, MeOH, RT	15%	>99%	Unreacted Ester
Reduction	NaBH4, LiCl, THF/EtOH, 0 °C to RT	95-99%	>99%	Acyclic Serinol (if acidic quench)

Validated Experimental Protocols

Protocol A: Synthesis of (4R)-2,2-Dimethyl-3-N-Cbz-oxazolidine-4-carboxylic acid methyl ester

Mechanistic Goal: Drive equilibrium forward via azeotropic removal of methanol.

• Setup: In an oven-dried round-bottom flask equipped with a short-path distillation head, dissolve N-Cbz-D-serine methyl ester (10.0 mmol) in anhydrous toluene (50 mL).

• Reagents: Add 2,2-dimethoxypropane (50.0 mmol, 5 eq) and BF3·OEt2 (0.5 mmol, 0.05 eq).

• Reaction: Heat the mixture to 85–90 °C. Slowly distill off the toluene/methanol/DMP azeotrope over 2–3 hours. Add fresh toluene and DMP if the volume drops below 20 mL.

• Validation: Monitor by TLC (Hexanes/EtOAc 3:1). The oxazolidine product will have a significantly higher Rf​ (~0.6) than the starting material (~0.2).

• Workup: Cool to room temperature. Quench with triethylamine (1.0 mL) to neutralize the Lewis acid. Wash with saturated aqueous NaHCO3 (2 x 25 mL) and brine. Dry over anhydrous Na2SO4, filter, and concentrate in vacuo.

Protocol B: Chemoselective Reduction to (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine

Mechanistic Goal: Reduce the ester quantitatively without N-Cbz cleavage or oxazolidine hydrolysis.

• Setup: Dissolve the crude oxazolidine ester (10.0 mmol) from Protocol A in anhydrous THF (30 mL) and absolute ethanol (30 mL). Cool the solution to 0 °C in an ice bath.

• Reagents: Add anhydrous Lithium Chloride (20.0 mmol, 2 eq) and stir for 10 minutes. Slowly add Sodium Borohydride (20.0 mmol, 2 eq) in portions[2].

• Reaction: Allow the reaction to warm to room temperature and stir for 4–6 hours.

• Validation: Monitor by IR spectroscopy (disappearance of the ester C=O stretch at ~1740 cm−1 ) or TLC (product stains bright yellow/white with KMnO4).

• Workup (Critical Step): Cool the mixture back to 0 °C. Strictly quench by dropwise addition of saturated aqueous NaHCO3 (20 mL). Do not use acidic quenchers. Evaporate the organic solvents under reduced pressure. Extract the aqueous residue with Ethyl Acetate (3 x 30 mL). Wash the combined organics with brine, dry over Na2SO4, and concentrate to yield the pure alcohol as a viscous oil.

References

• Design and Syntheses of Nonnatural Amino Acids and Their Incorporation into Somatostatin and RGD Analogs Source: eScholarship.org URL:2

• The Synthesis of (2S)-4,4-Difluoroglutamyl γ-Peptides Based on Garner's Aldehyde and Fluoro-Reformatsky Chemistry Source: thieme-connect.com URL:

• Dipeptide-Derived Alkynes as Potent and Selective Irreversible Inhibitors of Cysteine Cathepsins Source: PMC (nih.gov) URL:1

Sources

• 1. Dipeptide-Derived Alkynes as Potent and Selective Irreversible Inhibitors of Cysteine Cathepsins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. escholarship.org [escholarship.org]

Technical Support Center: Synthesis of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine

Welcome to the comprehensive technical support guide for the synthesis of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine. This resource is tailored for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting, frequently asked questions, and detailed protocols to navigate the common challenges associated with this synthesis.

Introduction

(4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine is a crucial chiral building block in modern organic synthesis. Its preparation typically begins with the naturally occurring amino acid, L-serine (the (S)-enantiomer), which is subsequently N-protected, commonly with a benzyloxycarbonyl (Cbz) group. The carboxylic acid is then reduced to a primary alcohol, yielding N-Cbz-L-serinol. The final step involves the protection of the resulting 1,2-diol as a dimethyl acetonide, forming the oxazolidine ring. While the synthetic route is well-established, several potential side reactions can compromise yield and purity. This guide will illuminate these challenges and provide robust solutions.

Part 1: Troubleshooting Guide - Common Issues & Solutions

This section addresses specific experimental issues, their underlying causes, and actionable solutions.

Issue 1: Incomplete or Slow Acetonide Formation

Symptoms: TLC analysis of the reaction mixture shows a significant amount of the N-Cbz-L-serinol starting material, even after prolonged reaction times.

Probable Causes:

• Insufficient Catalyst Activity: The acid catalyst may be weak or used in insufficient quantity to effectively promote the condensation reaction.

• Presence of Water: The formation of the oxazolidine is a reversible condensation reaction that produces water.[1] The presence of water in the reaction mixture can inhibit the forward reaction.

• Steric Hindrance: While not a major issue with acetone, bulky ketones could lead to slower reaction rates.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for incomplete acetonide formation.

Resolution Protocols:

• To Address Catalyst Issues:

  • Analysis: If using a mild catalyst like pyridinium p-toluenesulfonate (PPTS), consider switching to a stronger acid such as p-toluenesulfonic acid (p-TSA).

  • Action: Increase the catalyst loading incrementally, for example, from 0.02 eq. to 0.05 eq., while monitoring the reaction by TLC.

• To Mitigate Water Contamination:

  • Action: The use of 2,2-dimethoxypropane is highly recommended as it serves as both the acetone source and a water scavenger. Alternatively, add a dehydrating agent like anhydrous magnesium sulfate or molecular sieves to the reaction mixture.

Issue 2: Formation of N-Benzyl Impurity

Symptoms: NMR and mass spectrometry data indicate the presence of a compound where the N-Cbz group has been reduced to an N-benzyl group.

Probable Cause:

• Over-reduction during Hydrogenolysis: The benzyloxycarbonyl (Cbz) group is susceptible to cleavage by catalytic hydrogenolysis.[2][3] If the reduction of the carboxylic acid is performed using catalytic hydrogenation (e.g., H₂/Pd-C) instead of a milder hydride source, this side reaction is highly probable. With insufficient hydrogen, a side reaction can produce N-benzyl-protected tertiary amines.[2]

Mechanism of Side Reaction:

Caption: Side reaction of Cbz group reduction.

Resolution Protocol:

• Choice of Reducing Agent: For the reduction of the carboxylic acid, avoid catalytic hydrogenation. Instead, use chemoselective reducing agents like borane dimethyl sulfide complex (BMS) or lithium borohydride (LiBH₄), which will not cleave the Cbz group.

• Temperature Control: If a hydride-based reduction is leading to this impurity, ensure the reaction is run at a controlled, low temperature (e.g., 0 °C) to minimize side reactions.

Issue 3: Epimerization at the Chiral Center

Symptoms: The final product exhibits a lower than expected optical rotation, or chiral HPLC analysis shows the presence of the undesired (4S)-enantiomer.

Probable Cause:

• Harsh pH Conditions: Exposure to strong acidic or basic conditions during any stage of the synthesis can lead to epimerization at the alpha-carbon of the original serine molecule. This is particularly a risk during the initial N-protection step if not properly controlled.

Resolution Protocol:

• pH Control during N-protection: When protecting L-serine with Cbz-Cl, maintain the pH of the reaction mixture carefully, typically between 9-10, using a suitable base like sodium carbonate or sodium bicarbonate.[4]

• Mild Workup Conditions: During aqueous workups, use mild acids and bases (e.g., dilute HCl, saturated NaHCO₃ solution) for neutralization and avoid prolonged exposure to extreme pH.

• Purification: If a small amount of the diastereomer is formed, it can often be separated by flash column chromatography.

Part 2: Frequently Asked Questions (FAQs)

Q1: Can other protecting groups be used for the nitrogen atom?

A1: Yes, other urethane-type protecting groups like tert-butoxycarbonyl (Boc) are commonly used. The choice of protecting group depends on the desired deprotection conditions in subsequent synthetic steps. The Cbz group is advantageous due to its stability and multiple deprotection methods, including hydrogenolysis and acidic conditions.[2][3]

Q2: Is it necessary to esterify the carboxylic acid before reduction?

A2: While direct reduction of the N-Cbz-L-serine is possible with strong reducing agents like borane, it is often more convenient and higher yielding to first convert the carboxylic acid to its methyl or ethyl ester.[5] This allows for the use of milder reducing agents like LiBH₄, which offers better chemoselectivity.

Q3: What is the best method to monitor the progress of the oxazolidine formation?

A3: Thin-layer chromatography (TLC) is the most straightforward method. The product, being more nonpolar due to the acetonide group, will have a higher Rf value than the starting diol (N-Cbz-L-serinol). A suitable solvent system for TLC would be a mixture of ethyl acetate and hexanes (e.g., 30-50% ethyl acetate).

Table 1: Comparison of Reducing Agents for the Carboxylic Acid/Ester

Reducing Agent	Substrate	Pros	Cons
H₂/Pd-C	Ester/Acid	High yielding	Will cleave the Cbz protecting group[2]
LiAlH₄	Ester/Acid	Very powerful	Can sometimes affect the Cbz group
LiBH₄	Ester	Milder, good chemoselectivity	Does not efficiently reduce the carboxylic acid
BH₃·SMe₂	Acid	Reduces acid in the presence of the Cbz group	Requires careful handling due to odor

Part 3: Key Experimental Protocols

Protocol 1: Synthesis of N-Cbz-L-Serine

• Dissolve L-serine (1.0 eq.) in a 1:1 mixture of water and a suitable organic solvent like dioxane.

• Cool the solution to 0 °C in an ice bath.

• Add sodium carbonate (2.5 eq.) to the solution.

• Slowly add benzyl chloroformate (Cbz-Cl, 1.1 eq.) dropwise while vigorously stirring and maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir overnight.

• Wash the reaction mixture with diethyl ether to remove any unreacted Cbz-Cl.

• Acidify the aqueous layer with cold 1 M HCl to a pH of ~2.

• Extract the product into ethyl acetate (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-Cbz-L-serine, which is often a white solid.

Protocol 2: Reduction to N-Cbz-L-Serinol

• Suspend N-Cbz-L-serine methyl ester (1.0 eq.) in anhydrous THF under an inert atmosphere.

• Cool the suspension to 0 °C.

• Add lithium borohydride (1.5 eq.) portion-wise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Cool the reaction back to 0 °C and quench by the slow addition of 1 M HCl.

• Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude N-Cbz-L-serinol.

Protocol 3: Formation of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine

• Dissolve the crude N-Cbz-L-serinol (1.0 eq.) in anhydrous acetone.

• Add 2,2-dimethoxypropane (1.5 eq.) and a catalytic amount of p-toluenesulfonic acid (0.05 eq.).

• Stir the reaction at room temperature for 1-2 hours, monitoring by TLC.

• Upon completion, quench the reaction with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by flash column chromatography (silica gel, ethyl acetate/hexanes gradient) to obtain the pure oxazolidine.

References

Sources

• 1. Oxazolidine - Wikipedia [en.wikipedia.org]
• 2. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US8357820B2 - Process for producing N-protected amino acid - Google Patents [patents.google.com]
• 5. prepchem.com [prepchem.com]

optimization of reaction conditions for oxidizing (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine

Welcome to the Technical Support Center for the synthesis of Cbz-protected Garner's aldehyde. The oxidation of (4R)-2,2-dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine from a primary alcohol to an aldehyde is a critical transformation in the synthesis of enantiopure natural products and modified amino acids.

This guide is designed for researchers and drug development professionals to troubleshoot common bottlenecks—most notably, the loss of enantiomeric purity (epimerization) at the C4 stereocenter.

Part 1: Troubleshooting Guides & FAQs

Q1: Why am I losing enantiomeric excess (ee) during the Swern oxidation of this substrate? Causality: The standard Moffatt-Swern oxidation utilizes triethylamine (Et₃N) to facilitate the final intramolecular elimination of the alkoxysulfonium intermediate. However, the α -proton (at C4 of the oxazolidine ring) in the newly formed Garner's aldehyde is highly acidic due to the adjacent carbonyl and the electron-withdrawing N-Cbz group. Et₃N is a small, unhindered base that can inadvertently deprotonate this α -carbon, leading to keto-enol tautomerization. Upon reprotonation, the stereocenter is scrambled, resulting in epimerization (often reducing ee to ~85%)[1]. Solution: Substitute Et₃N with N,N-diisopropylethylamine (DIPEA / Hünig's base). DIPEA is sterically hindered; it efficiently deprotonates the sulfur methyl group to form the necessary ylide but is too bulky to abstract the shielded α -proton of the aldehyde, thereby preserving >95% ee[1]. Alternatively, use non-basic oxidants[2].

Q2: I am observing over-oxidation to the carboxylic acid. How do I prevent this? Causality: Aldehydes can undergo over-oxidation to carboxylic acids if water is present. Water reacts with the aldehyde to form a gem-diol (hydrate), which is then rapidly oxidized. In TEMPO/NaOCl oxidations, the highly active oxidant can drive this side reaction if the pH drops or if excess oxidant is present. Solution: For TEMPO-mediated oxidations, strictly buffer the aqueous NaOCl solution with NaHCO₃ to maintain a mildly basic pH (~8.5–9.0). This suppresses hydrate formation. Additionally, limit NaOCl to exactly 1.1 equivalents and run the reaction strictly at 0 °C.

Q3: What is the most scalable and cost-effective method for synthesizing Cbz-Garner's aldehyde? Causality: While Dess-Martin Periodinane (DMP) provides excellent yields and zero epimerization[3], it is expensive, atom-inefficient, and potentially shock-sensitive at scale. Swern requires cryogenic cooling (-78 °C), which is energy-intensive for large batches. Solution: The Anelli-type TEMPO/NaOCl oxidation is the most scalable. It uses inexpensive bleach (NaOCl) as the terminal oxidant, a catalytic amount of TEMPO, and operates safely at 0 °C in a biphasic system (toluene/EtOAc/water).

Part 2: Quantitative Data & Method Comparison

The following table summarizes the performance metrics of various oxidation methods applied to the Cbz-oxazolidine substrate.

Oxidation Method	Reagents	Temperature	Epimerization Risk	Scalability	Typical Yield
Standard Swern	(COCl)₂, DMSO, Et₃N	-78 °C	High (Loss of 5-15% ee)	Low (Cryogenic)	75-85%
Modified Swern	(COCl)₂, DMSO, DIPEA	-78 °C	Very Low	Low (Cryogenic)	80-88%
Dess-Martin	DMP, CH₂Cl₂	0 °C to RT	None	Medium (Cost/Safety)	85-95%
TEMPO/NaOCl	TEMPO, NaOCl, NaBr, NaHCO₃	0 °C	None	High (Cheap, 0 °C)	85-90%

Part 3: Experimental Methodologies (Self-Validating Protocols)

Protocol A: Modified Swern Oxidation (DIPEA Method)

This protocol utilizes Dondoni's modification to prevent epimerization[1].

• Activation: To a flame-dried flask under inert gas (N₂/Ar), add anhydrous CH₂Cl₂ (10 mL/mmol substrate) and oxalyl chloride (1.5 equiv). Cool to -78 °C.

• DMSO Addition: Dropwise add anhydrous DMSO (3.0 equiv) dissolved in CH₂Cl₂.

  • Self-Validation Check: You must observe immediate gas evolution (CO and CO₂). Lack of gas indicates degraded oxalyl chloride. Stir for 15 minutes.

• Substrate Addition: Dropwise add (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine (1.0 equiv) in CH₂Cl₂. Stir for 45 minutes at -78 °C.

• Elimination: Dropwise add DIPEA (5.0 equiv).

  • Self-Validation Check: The solution will turn milky white as the DIPEA·HCl salt precipitates.

• Workup: Stir for 30 minutes at -78 °C, then allow warming to 0 °C. Quench with saturated aqueous NH₄Cl. Extract with CH₂Cl₂, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

Protocol B: Biphasic TEMPO/NaOCl Oxidation (Anelli Method)

This protocol is highly scalable and avoids basic amines entirely.

• Solvent Preparation: Dissolve the substrate (1.0 equiv) in a vigorously stirred solvent mixture of Toluene:EtOAc:H₂O (6:6:1 ratio, approx. 15 mL/mmol).

• Catalyst Addition: Add solid NaBr (1.0 equiv) and TEMPO (0.02 equiv). Cool the biphasic mixture to 0 °C in an ice-water bath.

  • Self-Validation Check: The organic layer will turn a distinct pale orange/yellow due to the TEMPO radical.

• Oxidant Preparation: Prepare an aqueous solution of NaOCl (1.1 equiv, ~0.35 M) and NaHCO₃ (2.9 equiv).

• Oxidation: Add the buffered NaOCl solution dropwise over 1 hour to the vigorously stirred reaction mixture at 0 °C.

  • Self-Validation Check: Monitor via TLC (30% EtOAc/Hexanes). The primary alcohol (lower Rf​ ) should completely convert to the UV-active aldehyde (higher Rf​ ).

• Workup: Separate the layers. Extract the aqueous layer with EtOAc. Wash the combined organic layers with 10% aqueous Na₂S₂O₃ (to quench residual oxidant), followed by brine. Dry over MgSO₄ and concentrate.

Part 4: Mechanistic & Workflow Visualizations

Mechanistic divergence in Swern oxidation based on base selection.

Step-by-step workflow for the biphasic TEMPO/NaOCl oxidation.

References

• Passiniemi, M.; Koskinen, A. M. P. "Garner's aldehyde as a versatile intermediate in the synthesis of enantiopure natural products." Beilstein Journal of Organic Chemistry, 2013, 9, 2641–2659.[Link]

• Bera, S. et al. "Reversal of Diastereoselectivity in a Masked Acyl Cyanide (MAC) Reaction: Synthesis of Protected erythro-β-Hydroxyaspartate Derivatives." Organic Letters, 2019, 21(7), 2354–2358.[Link]

• "A Comprehensive Achievement in the Total Synthesis of Antibacterial Furanomycin and Its Analogs." Preprints.org, 2024.[Link]

Sources

• 1. d-nb.info [d-nb.info]
• 2. Garner’s aldehyde as a versatile intermediate in the synthesis of enantiopure natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. preprints.org [preprints.org]

Technical Support Center: Purification of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific synthetic and chromatographic challenges associated with isolating (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine (the Cbz-protected precursor to Garner's aldehyde derived from D-serine).

This molecule is a highly valuable chiral building block, but its structural features—specifically the acid-sensitive acetonide ring and the rotamer-inducing carbamate—create unique pitfalls during isolation. This guide provides field-proven, self-validating methodologies to ensure high-fidelity purification.

Impurity Profiling & Diagnostics

Before troubleshooting, it is critical to understand the quantitative and qualitative markers of common impurities generated during the reduction of the oxazolidine methyl ester to the target alcohol.

Table 1: Impurity Profiling and Diagnostic Guide

Impurity	Structural Origin	Diagnostic Marker (TLC / NMR)	Primary Removal Strategy
Borate Complexes	Byproduct of NaBH4​ / LiBH4​ reduction	TLC: Persistent, highly polar baseline smear.	Transesterification via repeated methanol co-evaporation.
N-Cbz-D-Serinol	Acidic hydrolysis of the oxazolidine ring	TLC: Highly polar spot ( Rf​ < 0.1 in 1:1 Hex/EtOAc).	Preventative: Maintain pH > 7 during aqueous quench[1].
Unreacted Ester	Incomplete reduction	TLC: Non-polar spot ( Rf​ ~ 0.6 in 1:1 Hex/EtOAc).	Flash chromatography using a Hexanes/EtOAc gradient[2].
Benzyl Alcohol	Cbz degradation (rare)	NMR: Sharp singlet at ~4.6 ppm ( CH2​ ).	High-vacuum drying or extended chromatographic elution.

Troubleshooting FAQs

FAQ 1: Why do I see a persistent smear on my TLC and experience low isolated yields, despite complete consumption of the starting ester?

Causality: When reducing the oxazolidine methyl ester with sodium borohydride ( NaBH4​ ), the resulting primary alcohol readily forms stable borate complexes. These complexes are highly polar, causing them to smear on silica gel during TLC and trap your target product in the aqueous phase during extraction, artificially lowering your yield. Solution: Break the borate esters by performing repeated co-evaporations with methanol. Methanol undergoes transesterification with the borate complex, forming volatile trimethyl borate ( B(OMe)3​ ), which is easily removed under reduced pressure.

FAQ 2: My 1H -NMR spectrum shows a complex mixture with "doubled" peaks. Did my product racemize or degrade during purification?

Causality: It is highly likely your product is perfectly pure. The N-Cbz (benzyloxycarbonyl) protecting group exhibits partial double-bond character at the C-N carbamate bond. This restricts free rotation at room temperature, leading to two distinct conformational isomers (rotamers) that appear as a complex mixture or "doubled" peaks in the NMR spectrum[3]. Solution: Perform Variable Temperature NMR (VT-NMR) at 60–80 °C in DMSO−d6​ or Toluene−d8​ . The thermal energy will overcome the rotational barrier, causing the doubled peaks to coalesce into a single, clean set of signals. This acts as a self-validating system to definitively separate structural degradation from benign conformational dynamics.

Diagnostic logic tree for resolving NMR peak duplication via VT-NMR.

FAQ 3: I am detecting a highly polar, ninhydrin-positive spot on my TLC after workup. What is it, and how do I prevent it?

Causality: This is N-Cbz-D-serinol, the ring-opened degradation product. The 2,2-dimethyl oxazolidine ring (acetonide) is highly sensitive to acidic conditions[1]. If your aqueous quench or workup drops below pH 7, the lone pairs on the acetonide oxygen become protonated, driving ring cleavage and yielding the diol. Solution: Always quench the reduction mixture with a mildly basic solution (e.g., saturated aqueous NaHCO3​ ) and avoid prolonged exposure to unbuffered water. If chromatography is required, pre-treat your silica gel with 1% triethylamine ( Et3​N ) to neutralize the slightly acidic silanol groups on the stationary phase[2].

Standardized Experimental Protocols

To ensure reproducibility and safeguard the integrity of the oxazolidine ring, follow these step-by-step methodologies.

Protocol A: Optimized Reduction and Boron-Free Workup

• Reduction: Dissolve N-Cbz-2,2-dimethyl-4-oxazolidinecarboxylic acid methyl ester (1.0 eq) in anhydrous ethanol and cool to 0 °C.

• Reagent Addition: Add NaBH4​ (2.0 eq) in small portions to control hydrogen evolution. Stir at 0 °C for 30 minutes, then allow to warm to room temperature until TLC indicates complete consumption of the ester.

• Alkaline Quench (Critical): Cool the reaction back to 0 °C and carefully quench with saturated aqueous NaHCO3​ . Do not use acidic quenches (e.g., NH4​Cl ) , as this will immediately cleave the acetonide[1].

• Extraction: Remove organic solvents under reduced pressure. Extract the aqueous residue with Ethyl Acetate (3 × 20 mL). Wash the combined organics with brine, dry over anhydrous Na2​SO4​ , and concentrate.

• Boron Removal: Dissolve the crude residue in 20 mL of methanol and concentrate under reduced pressure. Repeat this process three times to quantitatively remove boron as volatile trimethyl borate.

Protocol B: Acid-Free Chromatographic Purification

• Silica Neutralization: Slurry silica gel in Hexanes containing 1% Triethylamine ( Et3​N ) to neutralize acidic silanol sites that could cleave the oxazolidine ring on the column[2].

• Column Packing: Pack the column and flush with 2 column volumes of 1% Et3​N in Hexanes, followed by pure Hexanes to remove excess free amine.

• Elution: Load the crude alcohol. Elute using a gradient of Hexanes/Ethyl Acetate (starting at 90:10 and increasing to 70:30)[2].

• Isolation: Pool fractions containing the pure product ( Rf​ ~ 0.35 in 1:1 Hexanes/EtOAc) and concentrate under reduced pressure to yield (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine as a viscous, colorless oil.

Optimized purification workflow for (4R)-Cbz-Garner's alcohol isolation.

References

• Title: The Synthesis of (2S)
• Title: Preparation of Garner's alcohol[tert-butyl (R)-4-(hydroxymethyl)
• Source: amazonaws.
• Title: (S)

Sources

• 1. (S)-2,2-Dimethyl-1,3-dioxolane-4-carbaldehyde | 22323-80-4 | Benchchem [benchchem.com]
• 2. diposit.ub.edu [diposit.ub.edu]
• 3. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

Technical Support Center: Troubleshooting (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine Synthesis

Welcome to the Technical Support Center for Garner's aldehyde intermediate synthesis. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot the synthesis of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine .

Unlike the standard Boc-protected Garner's aldehyde, the Cbz-protected variant introduces unique chemoselectivity challenges. This guide bypasses generic advice, focusing strictly on the mechanistic causality behind byproduct formation, self-validating experimental protocols, and spectroscopic characterization.

Reaction Workflow & Byproduct Pathways

The diagram below illustrates the divergent pathways that lead to the target oxazolidine versus common dead-end byproducts.

Workflow of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine synthesis and byproduct pathways.

Diagnostic Data for Byproduct Characterization

Use the following table to rapidly cross-reference your analytical data and identify which mechanistic failure occurred during your workflow.

Compound	Molecular Weight	Diagnostic ¹H NMR Peaks (CDCl₃)	MS [M+H]⁺	Primary Cause of Formation
Target Oxazolidine	265.30 g/mol	1.50 (s, 3H), 1.62 (s, 3H), 5.15 (s, 2H)	266.3	N/A (Desired Product)
N-Methyl Oxazolidine	145.20 g/mol	1.45 (s, 3H), 1.55 (s, 3H), 2.35 (s, 3H, N-CH₃)	146.2	Use of LiAlH₄ (Over-reduction)
N-Cbz-D-serinol	225.24 g/mol	3.6–3.8 (m, 4H, 2x CH₂OH), 5.10 (s, 2H)	226.2	Acidic workup (Hydrolysis)
1,3-Dioxane (O,O-acetal)	265.30 g/mol	1.40 (s, 3H), 1.45 (s, 3H), 3.9–4.1 (m, 4H)	266.3	Incorrect synthesis sequence

Troubleshooting FAQs

Q1: My mass spectrometry data shows a major peak at [M+H]⁺ = 146.2 instead of the expected 266.3. What happened to my Cbz group? Cause: You utilized Lithium Aluminum Hydride (LiAlH₄) to reduce the ester. Mechanistic Insight: While LiAlH₄ is the standard reductant for the Boc-protected Garner's aldehyde synthesis[1], it is incompatible with Cbz (carboxybenzyl) groups. LiAlH₄ acts as a powerful hydride donor that attacks the carbamate carbonyl. This collapses to expel benzyl alcohol, forming an iminium intermediate that is immediately reduced to an N-methyl group[2]. Solution: Switch your hydride source to Lithium Borohydride (LiBH₄) or Sodium Borohydride (NaBH₄) with a Lewis acid additive (e.g., LiCl). These reagents are chemoselective for esters and will leave the Cbz carbamate intact[3].

Q2: NMR analysis indicates my product is a mixture of a 5-membered oxazolidine and a 6-membered 1,3-dioxane. How did this regioisomer form? Cause: An incorrect operational sequence. You likely reduced the N-Cbz-D-serine methyl ester to N-Cbz-D-serinol before performing the acetalization with 2,2-dimethoxypropane (DMP). Mechanistic Insight: N-Cbz-D-serinol contains two equivalent primary hydroxyl groups and one secondary carbamate nitrogen. When exposed to DMP and acid, the molecule can form the kinetic O,O-acetal (the 6-membered 1,3-dioxane) alongside the thermodynamic N,O-acetal (the 5-membered oxazolidine). Solution: Always form the oxazolidine ring first. By reacting N-Cbz-D-serine methyl ester with DMP, the N,O-acetal is forced to form cleanly because there is only one hydroxyl group available. Only after the ring is secured should you reduce the ester to the alcohol[1].

Q3: I am observing significant racemization at the C4 position. How can I preserve the stereocenter? Cause: Harsh acidic conditions or elevated temperatures during the acetalization step. Mechanistic Insight: The alpha-proton of the N-Cbz-D-serine methyl ester is relatively acidic. Refluxing the reaction with strong Brønsted acids (like p-Toluenesulfonic acid) promotes enolization of the ester, destroying the stereocenter. Solution: Utilize a mild Lewis acid such as Boron trifluoride diethyl etherate (BF₃·Et₂O) at 0 °C to room temperature. This promotes rapid acetal exchange without inducing enolization[1].

Q4: My final isolated product contains massive amounts of acyclic N-Cbz-D-serinol. Did the ring fail to form? Cause: Acidic hydrolysis during the reduction workup. Mechanistic Insight: The oxazolidine (N,O-acetal) is highly sensitive to aqueous acid. If you quench the borohydride reduction using strong acids (e.g., 1M HCl)—a common practice to destroy excess hydride—you will rapidly hydrolyze the acetonide ring back to the diol[4]. Solution: Quench the reduction strictly with a mild, slightly basic, or neutral aqueous buffer (such as saturated aqueous NH₄Cl) at 0 °C.

Self-Validating Experimental Protocol

This methodology embeds validation checkpoints to ensure causality and prevent the byproducts discussed above.

Phase 1: Acetalization (Stereocenter Protection)

• Initiation: Dissolve N-Cbz-D-serine methyl ester (1.0 eq) in anhydrous CH₂Cl₂ under an inert argon atmosphere.

• Reagent Addition: Add 2,2-dimethoxypropane (DMP) (5.0 eq).

• Catalysis: Cool the mixture to 0 °C and add BF₃·Et₂O (0.1 eq) dropwise.

  • Validation Checkpoint: The use of BF₃·Et₂O instead of p-TsOH prevents base/acid-catalyzed enolization, preserving the (4R) stereocenter.

• Reaction: Stir at room temperature for 4 hours. Monitor by TLC (Hexanes/EtOAc 7:3) until the starting material is consumed.

• Quench: Add saturated aqueous NaHCO₃ immediately to neutralize the Lewis acid, preventing reverse ring-opening. Extract with CH₂Cl₂, dry over Na₂SO₄, and concentrate to yield (4R)-3-N-Cbz-4-methoxycarbonyl-2,2-dimethyloxazolidine.

Phase 2: Chemoselective Reduction 6. Initiation: Dissolve the crude oxazolidine ester in anhydrous THF and cool to 0 °C. 7. Reduction: Add LiBH₄ (2.0 eq) portion-wise.

• Validation Checkpoint: LiBH₄ selectively reduces the ester while leaving the Cbz group untouched, entirely avoiding the N-methyl byproduct[2].

• Reaction: Stir for 12 hours, allowing the reaction to slowly warm to room temperature.

• Critical Quench: Cool the flask back to 0 °C and quench slowly by adding saturated aqueous NH₄Cl.

  • Validation Checkpoint: The neutral/mildly acidic pH of NH₄Cl destroys excess hydride without hydrolyzing the acid-sensitive oxazolidine ring into N-Cbz-D-serinol.

• Isolation: Extract with EtOAc, wash with brine, dry over MgSO₄, and purify via flash chromatography (Hexanes/EtOAc) to yield the pure (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine.

References

• Source: nih.
• Title: Chem 115 - Reduction Reactions (Andrew G Myers Research Group)
• Source: masterorganicchemistry.
• Source: researchgate.

Sources

• 1. Garner’s aldehyde as a versatile intermediate in the synthesis of enantiopure natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up the Synthesis of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine

Welcome to the technical support center for the synthesis of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the scale-up of this important chiral building block. The following troubleshooting guides and frequently asked questions are based on established protocols and field-proven insights to ensure the successful and efficient synthesis of your target molecule.

I. Troubleshooting Guide: Navigating Scale-Up Challenges

Scaling up any chemical synthesis from the bench to a larger scale often presents unforeseen challenges. This section addresses specific issues that may arise during the synthesis of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine, providing potential causes and actionable solutions.

Issue 1: Low or Inconsistent Yields

A drop in yield is one of the most common problems during scale-up. What works efficiently on a gram scale may not translate directly to a multi-kilogram scale.

Potential Cause	Underlying Rationale & Explanation	Recommended Solution & Protocol
Inefficient Mixing	On a larger scale, achieving homogeneous mixing of reagents is more difficult. This can lead to localized "hot spots" or areas of high reagent concentration, promoting side reactions and incomplete conversion of the starting material.	- Mechanical Stirring: Switch from magnetic stirring to overhead mechanical stirring to ensure efficient mixing in larger reaction vessels.- Baffled Flasks: Utilize baffled reaction flasks to improve turbulence and prevent vortex formation, further enhancing mixing efficiency.
Poor Temperature Control	Exothermic or endothermic reactions are more challenging to control at scale. Inadequate heat dissipation can lead to side product formation or decomposition of the desired product.	- Jacketed Reactor: Employ a jacketed reactor with a circulating temperature control unit for precise and uniform temperature management.- Controlled Addition: Add reagents dropwise or in portions to manage any exotherms effectively.
Reagent Purity and Stoichiometry	Impurities in starting materials that are negligible on a small scale can have a significant impact on larger reactions. Similarly, slight inaccuracies in weighing large quantities of reagents can alter the stoichiometry and affect the reaction outcome.	- Reagent Qualification: Test the purity of all starting materials before use. Consider recrystallization or distillation if necessary.- Accurate Dispensing: Use calibrated balances and liquid handling systems for accurate measurement of reagents.

Issue 2: Incomplete Cbz-Protection

The protection of the amine group with a benzyloxycarbonyl (Cbz) group is a critical step. Incomplete reaction leads to a mixture of starting material and product, complicating purification.

Potential Cause	Underlying Rationale & Explanation	Recommended Solution & Protocol
Suboptimal pH	The reaction of benzyl chloroformate (Cbz-Cl) with the amine is highly pH-dependent. If the pH is too low, the amine will be protonated and less nucleophilic. If it is too high, the Cbz-Cl can be hydrolyzed. A pH between 8 and 10 is generally optimal.[1]	- pH Monitoring and Control: Use a pH meter to monitor the reaction and add base (e.g., a saturated aqueous solution of sodium bicarbonate) as needed to maintain the optimal pH range.
Decomposition of Cbz-Cl	Benzyl chloroformate is sensitive to moisture and can decompose, reducing the effective concentration of the protecting group reagent.	- Fresh Reagent: Use a fresh bottle of benzyl chloroformate or one that has been properly stored under an inert atmosphere.- Anhydrous Conditions: While the reaction is often run in a biphasic system, ensure the organic solvent is dry to minimize hydrolysis of the Cbz-Cl before it reacts with the amine.

Issue 3: Formation of Side Products

The appearance of unexpected impurities can significantly complicate the purification process and reduce the overall yield.

Potential Cause	Underlying Rationale & Explanation	Recommended Solution & Protocol
Over-reaction/Double Protection	If the reaction conditions are too harsh or the reaction is left for too long, there is a possibility of the hydroxyl group also reacting with the Cbz-Cl, although this is generally less favorable than N-protection.	- Reaction Monitoring: Closely monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Quench the reaction as soon as the starting material is consumed.
Formation of Benzyl Alcohol	Hydrolysis of benzyl chloroformate will produce benzyl alcohol, which can be carried through the workup and contaminate the final product.	- Aqueous Workup: Perform a thorough aqueous workup with multiple extractions to remove water-soluble byproducts like benzyl alcohol. A wash with a dilute acid solution can also help to remove any remaining unreacted amine.

Issue 4: Difficulties in Product Isolation and Purification

Isolating a pure product at a larger scale requires different techniques than those used in a small-scale laboratory setting.

Potential Cause	Underlying Rationale & Explanation	Recommended Solution & Protocol
Emulsion Formation During Workup	Scaling up extractions can sometimes lead to the formation of stable emulsions, making phase separation difficult and leading to product loss.	- Brine Wash: Add a saturated aqueous solution of sodium chloride (brine) to the workup to help break emulsions by increasing the ionic strength of the aqueous phase.- Centrifugation: For persistent emulsions, centrifugation can be an effective method for phase separation on a larger scale.
Column Chromatography is Not Viable	While effective on a small scale, column chromatography is often impractical and costly for large-scale purification.	- Crystallization: Develop a robust crystallization procedure for the final product. This is a more scalable and cost-effective purification method.[2] Experiment with different solvent systems to find one that provides good recovery and high purity.

II. Frequently Asked Questions (FAQs)

This section addresses common questions that researchers and drug development professionals may have regarding the synthesis and handling of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine.

Q1: What is the typical starting material for the synthesis of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine?

The synthesis generally starts from (R)-(-)-2-amino-1,3-propanediol. This amino alcohol is first reacted with acetone to form the oxazolidine ring, followed by the protection of the secondary amine with a Cbz group.

Q2: Are there alternative methods for introducing the Cbz protecting group?

Yes, while benzyl chloroformate (Cbz-Cl) under basic conditions is the most common method, other reagents can be used.[1] For instance, N-(benzyloxycarbonyloxy)succinimide (Cbz-OSu) can be used under neutral conditions, which might be advantageous if your substrate is sensitive to base.[1]

Q3: How can I confirm the successful formation of the oxazolidine ring?

The formation of the 2,2-dimethyloxazolidine ring can be confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy. You should observe the appearance of two new singlet peaks in the 1H NMR spectrum corresponding to the two diastereotopic methyl groups of the acetonide.

Q4: What are the best practices for storing (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine?

The compound should be stored in a cool, dry, and well-ventilated area in a tightly sealed container. It is advisable to store it under an inert atmosphere (e.g., argon or nitrogen) to prevent any potential degradation over time.

Q5: What are the common methods for the deprotection of the Cbz group if I need to use the free amine in a subsequent step?

The Cbz group is typically removed by catalytic hydrogenolysis.[1][] This is a clean and efficient method that involves reacting the Cbz-protected compound with hydrogen gas in the presence of a palladium on carbon (Pd/C) catalyst.[4] Other methods include treatment with strong acids like HBr in acetic acid.[1]

III. Experimental Protocols

Protocol 1: Synthesis of (4R)-2,2-Dimethyl-4-(hydroxymethyl)oxazolidine

This protocol describes the formation of the oxazolidine ring from (R)-(-)-2-amino-1,3-propanediol.

• To a stirred solution of (R)-(-)-2-amino-1,3-propanediol (1.0 eq) in acetone (10 volumes), add a catalytic amount of p-toluenesulfonic acid (0.05 eq).

• Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by TLC until the starting material is no longer visible.

• Once the reaction is complete, quench the catalyst by adding a small amount of solid sodium bicarbonate and stir for 15 minutes.

• Filter the mixture to remove the solid and concentrate the filtrate under reduced pressure to obtain the crude (4R)-2,2-Dimethyl-4-(hydroxymethyl)oxazolidine, which can often be used in the next step without further purification.

Protocol 2: Cbz-Protection of (4R)-2,2-Dimethyl-4-(hydroxymethyl)oxazolidine

This protocol details the N-Cbz protection of the synthesized oxazolidine.

• Dissolve the crude (4R)-2,2-Dimethyl-4-(hydroxymethyl)oxazolidine (1.0 eq) in a suitable organic solvent such as dichloromethane or ethyl acetate (10 volumes).

• Add a saturated aqueous solution of sodium bicarbonate (10 volumes) to the reaction mixture.

• Cool the biphasic mixture to 0 °C in an ice bath.

• Slowly add benzyl chloroformate (1.1 eq) dropwise to the stirred mixture, ensuring the temperature remains below 5 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, separate the organic layer.

• Wash the organic layer sequentially with 1M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by crystallization or column chromatography to obtain pure (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine.

IV. Visualization of the Synthetic Workflow

The following diagram illustrates the key stages in the synthesis of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine and highlights critical control points for successful scale-up.

Caption: Synthetic workflow for (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine.

V. References

• Development of a Safe, Scalable Process for the Preparation of an Oxaisoxazolidinone. ACS Publications.

• Amino protecting group—benzyloxycarbonyl (Cbz) - Suzhou Highfine Biotech.

• Amino Acid Protection & Deprotection Services - BOC Sciences.

• Cbz-Protected Amino Groups - Organic Chemistry Portal.

• Cbz-Protected Amino Groups. [Link]

• Oxazolidinone synthesis - Organic Chemistry Portal.

• (PDF) ChemInform Abstract: A Convenient Protocol for the Deprotection of N‐Benzyloxycarbonyl (Cbz) and Benzyl Ester Groups. - ResearchGate.

Sources

• 1. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 2. pubs.acs.org [pubs.acs.org]
• 4. glaserr.missouri.edu [glaserr.missouri.edu]

Reference Data & Comparative Studies

Analytical Resolution &amp; Performance Comparison: Cbz- vs. Boc-Protected Garner's Alcohol Derivatives

Introduction

(4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine (commonly referred to as Cbz-Garner's alcohol) is a highly valuable chiral building block derived from D-serine. It is extensively utilized in the asymmetric synthesis of non-natural amino acids, sphingolipids, and complex peptidomimetics.

While the Boc-protected variant of Garner's alcohol is ubiquitous in organic synthesis, the Cbz-protected derivative is increasingly preferred when orthogonal stability to acidic conditions is required. However, researchers frequently encounter significant analytical hurdles when characterizing the Cbz-derivative via 1 H NMR spectroscopy, often misinterpreting the spectrum as impure due to severe peak doubling.

This guide objectively compares the chemical and analytical performance of Cbz-Garner's alcohol against its Boc-protected alternative, providing a self-validating analytical protocol to definitively confirm its structural purity.

The Causality of Rotamers in Carbamate NMR

When acquiring a 1 H NMR spectrum of Cbz-Garner's alcohol at room temperature (298 K) in standard solvents like CDCl 3​ , the spectrum typically appears complex. Critical signals—such as the 2,2-dimethyl groups (appearing as a cluster of singlets around 1.5–1.7 ppm) and the benzylic protons (appearing as multiple multiplets around 5.1–5.2 ppm)—are broadened or doubled.

The Mechanistic Cause: This phenomenon is not due to chemical impurity or racemization. It is caused by the partial double-bond character of the carbamate C–N bond. The delocalization of the nitrogen lone pair into the carbonyl group restricts free rotation, locking the molecule into s-cis and s-trans conformers. In the sterically confined space of the oxazolidine ring, the bulky Carboxybenzyl (Cbz) group forces the molecule into two distinct conformational states. Because the interconversion rate between these rotamers is slow on the NMR timescale at room temperature, the spectrometer detects both states independently.

Comparative Performance: Cbz- vs. Boc-Garner's Alcohol

To objectively evaluate the utility of the Cbz-protected variant, we must compare its chemical stability and analytical profile against the industry-standard Boc-protected Garner's alcohol. The Cbz group's resistance to acid makes it an indispensable alternative for complex, multi-step syntheses where premature deprotection would ruin the yield.

Quantitative Performance Comparison

Parameter	(4R)-N-Cbz-Garner's Alcohol	(4R)-N-Boc-Garner's Alcohol
Protecting Group	Carboxybenzyl (Cbz)	tert-Butyloxycarbonyl (Boc)
Acid Stability	High (Stable to TFA, mild Lewis acids)	Low (Cleaved by TFA, HCl)
Deprotection Method	Hydrogenolysis (H 2​ , Pd/C)	Acidolysis (TFA or HCl in dioxane)
1 H NMR Rotamer Ratio (RT, CDCl 3​ )	~ 1:1 to 6:4 (Severe peak doubling)	~ 9:1 (Minor peak doubling)
Synthetic Orthogonality	Compatible with Boc/Fmoc strategies	Compatible with Cbz/Fmoc strategies
Downstream Utility	Preferred for complex acid-mediated syntheses	Standard choice for general peptide coupling

Experimental Protocol: Self-Validating VT-NMR Workflow

To definitively prove that the peak doubling in Cbz-Garner's alcohol is caused by rotamers and not diastereomeric impurities or starting material contamination, a Variable-Temperature (VT) NMR protocol must be executed.

Why this is a self-validating system: By heating the sample, we increase the kinetic energy of the molecules, accelerating the rotation around the C–N bond until the rotamers interconvert faster than the NMR timescale. The previously doubled peaks will coalesce into sharp, time-averaged singlets. Returning the sample to room temperature and re-acquiring the spectrum validates that the coalescence was purely dynamic and that the compound did not thermally degrade during the experiment.

Step-by-Step VT-NMR Methodology:

• Sample Preparation: Dissolve 15–20 mg of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine in 0.6 mL of DMSO- d6​ . (Causality: DMSO- d6​ is chosen over CDCl 3​ due to its higher boiling point, allowing for safe heating up to 373 K without solvent evaporation or tube pressurization).

• Baseline Acquisition (298 K): Acquire a standard 1 H NMR spectrum at room temperature. Note the broadened/doubled signals for the dimethyl groups and benzylic CH 2​ .

• Incremental Heating (343 K): Increase the probe temperature to 343 K. Allow 5–10 minutes for thermal equilibration. Acquire a spectrum. The peaks should begin to broaden further as they approach the coalescence temperature.

• Coalescence Acquisition (363 K - 373 K): Increase the temperature to 363 K. Acquire a spectrum. The previously doubled peaks will coalesce into sharp, time-averaged signals, confirming the structural purity of the single diastereomer.

• Validation (Return to 298 K): Cool the probe back to 298 K and acquire a final spectrum. The spectrum must perfectly match the baseline acquisition from Step 2. If new peaks appear, thermal degradation has occurred.

Visualizations

Analytical workflow for resolving carbamate rotamers in Cbz-Garner's alcohol via VT-NMR.

Standard synthetic pathway for (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine.

References

alternative chiral building blocks to (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine

A Comparative Guide to Alternative Chiral Building Blocks for Serine-Derived Aldehydes

In the landscape of asymmetric synthesis, the C3 chiral building block derived from the amino acid L-serine, commonly known as Garner's aldehyde, and its derivatives like (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine, are foundational intermediates.[1][2] Their prevalence in the synthesis of natural products and pharmaceuticals stems from their dense functionality: a protected α-amino group and a versatile aldehyde, all centered on a stable stereocenter.[3] However, reliance on a single building block can be limiting. Challenges such as potential epimerization under certain reaction conditions and the need for alternative stereochemical outcomes necessitate a broader toolkit.[1]

This guide provides an in-depth comparison of viable alternatives to this serine-derived scaffold. We will explore other chiral pool-derived aldehydes and contrast the "chiral building block" strategy with the powerful "chiral auxiliary" approach, offering field-proven insights and detailed experimental protocols to guide your synthetic planning.

The Benchmark: (4R)-N-Protected-2,2-dimethyl-4-formyloxazolidine (Garner's Aldehyde)

First reported by Philip Garner, this aldehyde is synthesized from L-serine through a sequence of protection and reduction steps.[2] The oxazolidine ring serves a dual purpose: it protects both the amine and the hydroxyl group while also locking the stereocenter, reducing the acidity of the α-proton and thus minimizing racemization.[4] The N-protecting group is typically a Boc (tert-Butoxycarbonyl) or Cbz (Carboxybenzyl) group.

Its utility lies in its predictable reactions at the aldehyde, such as nucleophilic additions and olefinations, which install a new carbon-carbon bond and potentially a new stereocenter, leading to a diverse array of β-hydroxy-α-amino acid derivatives.[1][5]

Caption: General workflow for the synthesis and application of Garner's aldehyde.

Alternative Chiral Building Block: (S)-2,2-Dimethyl-1,3-dioxolane-4-carbaldehyde

A compelling alternative derived not from an amino acid but from the carbohydrate chiral pool is the acetonide of L-glyceraldehyde.[6][7] This building block is structurally similar to Garner's aldehyde but presents an oxygen atom at the C2 equivalent position. It is readily prepared from inexpensive starting materials like D-mannitol or, more sustainably, from glycerol (a biodiesel byproduct) via solketal.[8][9][10]

Causality Behind the Choice: The primary reason for selecting this alternative is to access a different family of chiral products. While Garner's aldehyde provides a direct route to amino alcohols, this glyceraldehyde equivalent is a precursor to chiral triols and other polyhydroxylated structures. Its origin from the carbohydrate pool also makes it a natural choice for synthesizing complex sugars and polyketide fragments.

Caption: Sustainable synthesis of (S)-Glyceraldehyde Acetonide from glycerol.

Performance Comparison

Feature	(4R)-Garner's Aldehyde Derivative	(S)-Glyceraldehyde Acetonide
Chiral Source	L-Serine (Amino Acid Pool)	D-Glyceraldehyde (Carbohydrate Pool)
Key Functional Moiety	Protected α-Amino Alcohol	Protected 1,2-Diol
Primary Application	Synthesis of amino sugars, sphingosines, β-lactams	Synthesis of polyketides, carbohydrates, chiral triols
Stereochemical Control	Felkin-Anh model predicts high anti-selectivity in nucleophilic additions.[1]	Cram-chelation model can be operative, leading to high syn-selectivity.
Key Advantage	Direct route to complex amino acids.	Inexpensive, sustainable starting material (glycerol).[11]
Limitation	Potential for epimerization at α-carbon.[1]	Lacks the synthetically versatile nitrogen atom.

Experimental Protocol: Swern Oxidation of (R)-Solketal

This protocol provides a reliable method for preparing (S)-Glyceraldehyde Acetonide. The Swern oxidation is chosen for its mild conditions, which minimize the risk of side reactions.

• System Preparation: Flame-dry a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and two dropping funnels under a nitrogen atmosphere.

• Oxalyl Chloride Addition: Charge the flask with 100 mL of anhydrous dichloromethane (DCM) and cool to -78 °C using a dry ice/acetone bath. Add oxalyl chloride (2.5 eq) dropwise via a syringe.

• DMSO Addition: Add dimethyl sulfoxide (DMSO) (5.0 eq) dissolved in 20 mL of DCM dropwise via a dropping funnel, ensuring the internal temperature remains below -65 °C. Stir for 15 minutes.

• Alcohol Addition: Add (R)-Solketal (1.0 eq) dissolved in 30 mL of DCM dropwise, maintaining the temperature below -65 °C. Stir the resulting milky white mixture for 45 minutes.

• Quenching: Add triethylamine (TEA) (7.0 eq) dropwise via a dropping funnel. The reaction is exothermic; add slowly to keep the temperature below -60 °C. After the addition is complete, stir for 15 minutes at -78 °C, then remove the cooling bath and allow the mixture to warm to room temperature.

• Work-up: Add 100 mL of water and separate the layers. Extract the aqueous layer twice with 50 mL of DCM. Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude aldehyde is often used directly in the next step without further purification due to its volatility.

The Strategic Alternative: Chiral Auxiliaries

Instead of incorporating a chiral building block, an alternative strategy involves temporarily attaching a chiral auxiliary to an achiral substrate. This auxiliary directs the stereochemical course of a reaction and is subsequently cleaved, revealing the enantiopure product while allowing for the recovery and recycling of the auxiliary.[12] This approach offers immense flexibility and is often the most efficient method for creating stereocenters with high fidelity.

Caption: Conceptual difference between chiral building block and chiral auxiliary strategies.

Evans Oxazolidinone Auxiliaries

Mechanism of Action: The auxiliary is first acylated with a prochiral carboxylic acid derivative. Deprotonation forms a rigid Z-enolate, which is chelated to a Lewis acid (typically a boron or titanium species). The bulky substituent on the oxazolidinone ring (e.g., benzyl or isopropyl) effectively shields one face of the enolate, forcing the electrophile (e.g., an aldehyde) to approach from the opposite, unhindered face. This results in a highly predictable and diastereoselective carbon-carbon bond formation.[15]

Oppolzer's Camphorsultam

Derived from naturally occurring camphor, Oppolzer's sultam is another exceptionally powerful chiral auxiliary.[16][17]

Key Advantages:

• High Crystallinity: Derivatives of Oppolzer's sultam are often highly crystalline, which is a significant practical advantage. This allows for easy purification and diastereomeric enrichment through simple recrystallization, often enabling access to >99% d.e. material even if the reaction itself is not perfectly selective.[18]

• Robustness: The sultam ring is stable to a wide range of reaction conditions.

• Reliable Cleavage: The auxiliary can be removed under various conditions (e.g., LiOH, LiBH₄) without epimerization of the newly formed stereocenter.

Performance Data: Asymmetric Aldol Reaction

The following table compares the typical performance of Evans and Oppolzer auxiliaries in a benchmark asymmetric propionate aldol reaction with isobutyraldehyde.

Auxiliary	Lewis Acid / Base	Diastereomeric Ratio (syn:anti)	Yield (%)	Reference
(4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone	Bu₂BOTf, DIPEA	>99:1	85	Evans, D. A. et al. J. Am. Chem. Soc.1981 , 103, 2127-2129.
(1R)-(+)-Camphor-10-sultam	TiCl₄, (-)-Sparteine	91:9	91	Oppolzer, W. et al. Tetrahedron Lett.1990 , 31, 501-504.

Experimental Protocol: Evans Asymmetric Aldol Reaction

This protocol describes the formation of a syn-aldol adduct with high diastereoselectivity.

• System Preparation: Flame-dry a 100 mL round-bottom flask under a nitrogen atmosphere.

• Acylation: Dissolve (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq) in anhydrous THF (0.2 M). Cool to -78 °C. Add n-butyllithium (1.05 eq) dropwise and stir for 15 min. Add propionyl chloride (1.1 eq) and allow the mixture to warm to 0 °C over 1 hour. Quench with saturated NH₄Cl solution, extract with ethyl acetate, dry the organic layer over MgSO₄, and purify by column chromatography to obtain the N-propionyloxazolidinone.

• Enolate Formation: Dissolve the N-propionyloxazolidinone (1.0 eq) in anhydrous DCM (0.1 M) and cool to 0 °C. Add di-n-butylboron triflate (Bu₂BOTf, 1.1 eq) dropwise, followed by diisopropylethylamine (DIPEA, 1.2 eq). Stir for 30 minutes at 0 °C, then cool the mixture to -78 °C.

• Aldol Addition: Add the desired aldehyde (e.g., isobutyraldehyde, 1.2 eq) dropwise. Stir at -78 °C for 2 hours, then allow to warm to 0 °C and stir for an additional hour.

• Work-up and Cleavage: Quench the reaction by adding a pH 7 phosphate buffer and methanol. Add a 2:1 mixture of methanol:30% H₂O₂ and stir vigorously for 1 hour to decompose the boron intermediates. Concentrate the mixture, extract with ether, wash with NaHCO₃ and brine, dry over MgSO₄, and concentrate. The crude aldol adduct can be purified or directly subjected to auxiliary cleavage (e.g., using LiOH/H₂O₂ for the carboxylic acid or LiBH₄ for the 1,3-diol).

Conclusion and Strategic Recommendations

The choice between a chiral building block and a chiral auxiliary is dictated by the specific goals of the synthesis.

• Choose Garner's Aldehyde or its derivatives when your target molecule contains a serine-like backbone and you require a direct, convergent route to complex α-amino acids or their derivatives.

• Choose (S)-Glyceraldehyde Acetonide when your synthesis targets polyhydroxylated natural products, requires access to the enantiomeric series not easily obtained from L-amino acids, or when leveraging sustainable feedstocks is a priority.

• Choose a Chiral Auxiliary (Evans or Oppolzer) when maximum flexibility, predictability, and the highest levels of stereocontrol are paramount. This strategy is superior for constructing complex acyclic carbon chains (e.g., polyketides) where the auxiliary is not part of the final molecular framework. Evans auxiliaries are the workhorse for predictable aldol reactions, while Oppolzer's sultam offers the significant practical advantage of crystalline intermediates, simplifying purification and ensuring enantiopurity.[18]

By understanding the distinct advantages and causal logic behind each approach, researchers can make more informed and strategic decisions, accelerating the development of complex, enantiomerically pure molecules.

References

Sources

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comparing synthetic routes to (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine

A Comparative Guide to the Synthesis of (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine

Introduction

(4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine is a valuable chiral building block in modern organic synthesis, particularly in the preparation of complex, biologically active molecules and pharmaceuticals. Its rigid oxazolidine core, derived from the readily available chiral pool amino acid D-serine, provides a defined stereochemical framework for subsequent synthetic transformations. The presence of a protected amine (N-Cbz) and a primary alcohol offers orthogonal handles for further functionalization. This guide provides a detailed comparison of two prominent synthetic routes to this key intermediate, offering insights into the experimental choices, potential challenges, and overall efficiency of each approach. This document is intended for researchers, scientists, and drug development professionals seeking to select the most suitable synthetic strategy for their specific needs.

Route 1: Sequential Four-Step Synthesis from D-Serine

This is a classical and well-established route that proceeds through four distinct chemical transformations: esterification, N-protection, cyclization, and reduction. Each step is typically high-yielding, and the intermediates are readily purified, making this a reliable, albeit longer, approach.

Logical Workflow for Route 1

Caption: Sequential synthesis of the target oxazolidine from D-serine.

Detailed Experimental Protocols for Route 1

Step 1: Esterification of D-Serine

The initial step involves the protection of the carboxylic acid moiety as a methyl ester. This is crucial to prevent side reactions in the subsequent N-protection and cyclization steps. A common and effective method is the use of thionyl chloride in methanol.

• Protocol:

  • Suspend D-serine (1.0 eq) in methanol at 0 °C.

  • Slowly add thionyl chloride (1.2 eq) dropwise, maintaining the temperature below 5 °C.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Remove the solvent under reduced pressure to yield D-serine methyl ester hydrochloride as a white solid.

Step 2: N-Cbz Protection

The amino group of the serine ester is protected with the benzyloxycarbonyl (Cbz) group. This is a robust protecting group that is stable to the conditions of the subsequent cyclization and reduction steps.

• Protocol:

  • Dissolve D-serine methyl ester hydrochloride (1.0 eq) in a mixture of water and a suitable organic solvent (e.g., dichloromethane or THF).

  • Cool the mixture to 0 °C and add a base, such as sodium bicarbonate or triethylamine (2.5 eq), to neutralize the hydrochloride and facilitate the reaction.

  • Add benzyl chloroformate (Cbz-Cl, 1.1 eq) dropwise.

  • Stir the reaction at room temperature for 4-6 hours.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate to afford N-Cbz-D-serine methyl ester.

Step 3: Oxazolidine Ring Formation

The formation of the oxazolidine ring is achieved by the acid-catalyzed reaction of the N-Cbz-D-serine methyl ester with 2,2-dimethoxypropane (DMP). DMP serves as both the acetone source and a water scavenger.

• Protocol:

  • Dissolve N-Cbz-D-serine methyl ester (1.0 eq) in an anhydrous solvent such as acetone or dichloromethane.

  • Add 2,2-dimethoxypropane (2.0-3.0 eq).

  • Add a catalytic amount of a Brønsted acid, such as p-toluenesulfonic acid (PTSA) (0.05-0.1 eq).

  • Stir the reaction at room temperature for 2-4 hours, monitoring by TLC.

  • Quench the reaction with a mild base (e.g., saturated sodium bicarbonate solution).

  • Extract the product with an organic solvent, wash, dry, and concentrate. The crude product can be purified by column chromatography.

Step 4: Reduction of the Methyl Ester

The final step is the reduction of the methyl ester to the primary alcohol. This is typically accomplished using a mild reducing agent to avoid cleavage of the Cbz group.

• Protocol:

  • Dissolve the oxazolidine methyl ester (1.0 eq) in an anhydrous solvent like tetrahydrofuran (THF) or ethanol.

  • Cool the solution to 0 °C and add a reducing agent such as lithium borohydride (LiBH₄) or sodium borohydride (NaBH₄) in portions (1.5-2.0 eq).[1]

  • Stir the reaction at 0 °C to room temperature until completion (monitored by TLC).

  • Carefully quench the reaction with water or a saturated aqueous solution of ammonium chloride.

  • Extract the product with an organic solvent, dry the combined organic layers, and concentrate under reduced pressure to yield the target molecule.

Route 2: Convergent Synthesis from N-Cbz-D-Serine

This route aims to improve efficiency by first protecting the amino group of D-serine and then proceeding with a more streamlined cyclization and reduction sequence. This approach can potentially reduce the number of purification steps.

Logical Workflow for Route 2

Caption: Convergent synthesis of the target oxazolidine from N-Cbz-D-serine.

Detailed Experimental Protocols for Route 2

Step 1: N-Cbz Protection of D-Serine

The initial step is the protection of the amino group of D-serine. The free carboxylic acid is maintained for the subsequent reduction.

• Protocol:

  • Dissolve D-serine (1.0 eq) in an aqueous solution of sodium hydroxide (2.0 eq) at 0 °C.

  • Add benzyl chloroformate (1.1 eq) dropwise while vigorously stirring.

  • Allow the reaction to warm to room temperature and stir for 2-3 hours.

  • Acidify the reaction mixture with cold 1N HCl to pH 2-3 to precipitate the product.

  • Filter the solid, wash with cold water, and dry to obtain N-Cbz-D-serine.

Step 2: Reduction and In Situ Cyclization

This key step involves the reduction of the carboxylic acid to the corresponding amino alcohol, which can then undergo an acid-catalyzed cyclization with acetone or a surrogate in a one-pot fashion or with minimal workup between steps.

• Protocol:

  • Suspend N-Cbz-D-serine (1.0 eq) in anhydrous THF.

  • Cool the suspension to 0 °C and add a solution of borane-tetrahydrofuran complex (BH₃·THF, 2.0-2.5 eq) dropwise.

  • Allow the reaction to stir at room temperature for 4-6 hours, or until the starting material is consumed.

  • Carefully quench the reaction by the slow addition of methanol at 0 °C.

  • Remove the solvents under reduced pressure.

  • Redissolve the crude N-Cbz-D-serinol in acetone containing 2,2-dimethoxypropane (2.0 eq) and a catalytic amount of PTSA (0.05 eq).

  • Stir at room temperature for 2-4 hours.

  • Work up as described in Route 1, Step 3, followed by purification to yield the final product.

Comparison of Synthetic Routes

Parameter	Route 1: Sequential Synthesis	Route 2: Convergent Synthesis
Starting Material	D-Serine	D-Serine
Number of Steps	4	2-3 (depending on workup)
Overall Yield	Generally high (60-75%)	Moderate to high (50-70%)
Purification	Required at each step	Fewer purification steps
Key Reagents	Thionyl chloride, Cbz-Cl, DMP, LiBH₄/NaBH₄	Cbz-Cl, BH₃·THF, DMP, PTSA
Scalability	Readily scalable due to well-defined intermediates	Can be more challenging to scale due to the one-pot nature of the final steps
Advantages	High-yielding individual steps, reliable, intermediates are easily characterized.	Fewer steps, potentially faster, reduced solvent and purification media usage.
Disadvantages	Longer overall reaction time, more handling and transfers.	The reduction of the carboxylic acid can sometimes lead to over-reduction or side products. The one-pot nature can make troubleshooting more complex.

Expert Insights and Causality

• Choice of Protecting Group: The Cbz group is chosen for its stability under both acidic and basic conditions encountered during the synthesis. It can be readily removed by catalytic hydrogenation, which is often compatible with other functionalities in a larger synthetic scheme. An alternative, the Boc group, is also commonly used and offers orthogonal deprotection strategies (acid-labile).[1][2]

• Esterification vs. Direct Reduction: Route 1 proceeds via the methyl ester, which is a more easily handled intermediate than the free carboxylic acid for the subsequent cyclization. The reduction of the ester with borohydride reagents is typically cleaner and higher yielding than the reduction of the carboxylic acid with borane reagents as in Route 2.

• Cyclization Conditions: The use of 2,2-dimethoxypropane and a catalytic amount of acid is a highly efficient method for forming the acetonide protecting group of the oxazolidine.[1] This reaction is driven by the formation of volatile byproducts (methanol and acetone), which can be removed to drive the equilibrium towards the product.

Conclusion

Both synthetic routes presented offer viable pathways to (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine.

• Route 1 is the preferred method for its robustness, reliability, and generally higher overall yields. The step-wise nature allows for the isolation and purification of each intermediate, which is advantageous for ensuring the quality of the final product, especially on a larger scale.

• Route 2 offers a more streamlined and potentially faster synthesis, which may be attractive for rapid, small-scale preparations or for library synthesis where throughput is a key consideration. However, it may require more careful optimization of the reduction and one-pot cyclization step to achieve comparable yields and purity to Route 1.

The ultimate choice of synthetic route will depend on the specific requirements of the researcher, including the desired scale, available resources, and the importance of overall yield versus operational time.

References

• Khadse, S., & Chaudhari, P. (2015). Simple and efficient protocol for synthesis of N-Boc protected oxazolidines via cyclization of chiral serine. Chemical Technology: An Indian Journal, 10(4), 132-135. [Link]

• Garner, P., & Park, J. M. (1987). The Synthesis and Configurational Stability of Differentially Protected α-Amino Aldehydes. The Journal of Organic Chemistry, 52(11), 2361–2364. [Link]

• Luly, J. R., Dellaria, J. F., Plattner, J. J., Soderquist, J. L., & Yi, N. (1987). A General Method for the Synthesis of N-Carbobenzyloxy-α-amino Aldehydes. The Journal of Organic Chemistry, 52(8), 1487–1492. [Link]

• Aurelio, L., Brownlee, R. T. C., & Hughes, A. B. (2003). An Efficient Synthesis of N-Methyl Amino Acids by Way of Intermediate 5-Oxazolidinones. The Journal of Organic Chemistry, 68(10), 3928–3935. [Link]

Sources

• 1. tsijournals.com [tsijournals.com]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine

As a Senior Application Scientist, I recognize that handling complex chiral building blocks requires moving beyond generic safety data sheets. (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine —commonly known as the Cbz-protected Garner’s alcohol—is a highly valuable intermediate for synthesizing non-natural amino acids and sphingosines. However, its unique structural features present specific operational hazards.

The following guide provides field-proven, causality-driven protocols for the safe handling, operational use, and disposal of this compound.

Hazard Profile & Chemical Causality

To handle this compound safely, you must understand the chemical logic driving its hazard profile:

• Dermal Penetration Risk: The addition of the carboxybenzyl (Cbz) protecting group significantly increases the lipophilicity (LogP) of the molecule compared to unprotected amino alcohols. This enhances its ability to cross the stratum corneum, meaning skin contact risks systemic absorption, not just local irritation.

• Acid-Catalyzed Decomposition: The oxazolidine ring is essentially an intramolecular N,O-acetal. Exposure to strong acids (e.g., HCl, TFA) or Lewis acids will rapidly cleave the isopropylidene group. This uncontrolled hydrolysis releases the parent amino alcohol and formaldehyde gas —a severe respiratory irritant, sensitizer, and known carcinogen[1].

• Solvent-Driven Vulnerabilities: This compound is almost exclusively handled in dichloromethane (DCM) during downstream oxidations. DCM acts as a rapid transport vehicle through standard laboratory personal protective equipment (PPE), necessitating specialized barrier protection.

Quantitative PPE Specifications

Generic lab safety protocols often fail during the solution-phase handling of oxazolidine derivatives. The table below outlines the mandatory PPE, grounded in quantitative breakthrough data and operational causality.

PPE Category	Material / Specification	Quantitative Metric	Causality & Operational Logic
Hand Protection (Neat Solid)	Standard Nitrile	Thickness: ≥ 0.11 mmBreakthrough: > 480 min	Sufficient for handling the pure, dry compound. Protects against lipophilic dermal absorption during weighing.
Hand Protection (In Solution)	PVA or Fluoropolymer	Breakthrough (DCM): > 240 min	Critical: Standard nitrile fails in < 3 minutes against DCM. When dissolving the compound, PVA or double-gloving (Nitrile over PVA) is mandatory.
Eye Protection	Chemical Splash Goggles	ANSI Z87.1 Certified	Oxazolidines can cause severe corneal injury[1]. Safety glasses with side shields are insufficient against solvent splashing.
Respiratory	Bypass Fume Hood	Face Velocity: 80–120 fpm	Prevents inhalation of formaldehyde off-gassing if accidental acid-catalyzed degradation occurs[1].

Operational Protocol: Safe Oxidation Setup

The most common laboratory operation for this compound is its oxidation to the corresponding Cbz-Garner's aldehyde (e.g., via Swern or Dess-Martin Periodinane oxidation). The following protocol ensures chemical stability and operator safety during a cryogenic Swern oxidation.

Step 1: Pre-Operation Verification

• Verify fume hood face velocity.

• Ensure the availability of a dry-ice/acetone bath (-78 °C) to control the highly exothermic nature of the oxidation.

• Don PVA gloves over standard nitrile gloves before handling DCM.

Step 2: Reagent Dissolution

• Transfer the (4R)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine into an oven-dried Schlenk flask.

• Dissolve in anhydrous DCM under an inert argon atmosphere. Self-Validating Safety Check: Ensure the solution is completely clear; cloudiness may indicate premature degradation or moisture ingress.

Step 3: Cryogenic Reaction Execution

• In a separate flask, prepare the oxalyl chloride/DMSO activated complex at -78 °C.

• Hazard Mitigation: Oxalyl chloride generates CO and CO2​ gas. Ensure the system is properly vented through a bubbler to prevent over-pressurization.

• Slowly add the oxazolidine solution dropwise. Maintain the internal temperature strictly below -60 °C to prevent thermal degradation of the oxazolidine ring.

Step 4: Basic Quenching (Critical Step)

• Quench the reaction by adding an excess of triethylamine (TEA) before allowing the reaction to warm to room temperature.

• Causality: The Swern activation generates HCl. If the reaction warms up in the presence of unneutralized HCl, the oxazolidine ring will undergo rapid acid-catalyzed cleavage, destroying your product and releasing toxic formaldehyde[1]. The basic quench preserves the structural integrity of the compound.

Spill Response & Disposal Plan

Immediate Spill Response:

• Solid/Neat Spill: Do not sweep dry, as this generates inhalable dust. Lightly dampen a compatible absorbent pad with water or ethanol, wipe the area, and place the pad in a sealed hazardous waste bag.

• Solution Spill (in DCM): Evacuate the immediate 5-foot radius if the spill exceeds 100 mL due to rapid DCM volatilization. Use a universal inorganic absorbent (e.g., vermiculite). Do not use combustible materials like paper towels or sawdust, as residual oxidizers from the reaction setup could ignite.

Logistical Disposal Plan:

• Collect all reaction waste in a clearly labeled "Halogenated Organic Waste" carboy.

• Critical Segregation: Ensure the waste container is maintained at a neutral to slightly basic pH. Never mix oxazolidine waste with acidic waste streams. Mixing will generate formaldehyde gas inside the sealed carboy, leading to dangerous pressurization and potential rupture[1].

Hazard & Handling Workflow

The following diagram illustrates the critical pathway for handling this compound, highlighting the dangerous divergence that occurs if pH control is lost.

Workflow and hazard degradation pathway for handling Cbz-protected oxazolidine intermediates.

References

• MSDS Digital . "Oxazolidine Derivatives Hazard Data & Decomposition Profiles." Accessed April 2026. [Link]

• National Research Council . "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." The National Academies Press. Accessed April 2026. [Link]

Sources

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